3-Chloro-1H-pyrrole-2-carbonitrile

• CAS: 61893-86-5

Core Science & Biosynthesis

Synthesis of 3-Chloro-1H-pyrrole-2-carbonitrile

An In-Depth Technical Guide to the

Abstract

This technical guide provides a comprehensive overview of a robust and logical synthetic pathway to 3-Chloro-1H-pyrrole-2-carbonitrile, a valuable heterocyclic building block in medicinal chemistry and materials science. The presented strategy is a two-step sequence commencing with the synthesis of the precursor, 1H-pyrrole-2-carbonitrile, via electrophilic cyanation, followed by regioselective chlorination. This document elucidates the mechanistic underpinnings of each transformation, offers detailed, step-by-step experimental protocols, and includes guidance on characterization and data analysis. The content is designed for researchers, chemists, and drug development professionals, providing both theoretical insights and practical, actionable methodologies for the successful synthesis of the target compound.

Introduction: Significance of the 3-Chloro-1H-pyrrole-2-carbonitrile Scaffold

The pyrrole nucleus is a privileged scaffold in pharmacology, forming the core of numerous natural products and synthetic drugs. The introduction of specific substituents, such as a nitrile at the C2 position and a halogen at the C3 position, significantly modulates the electronic properties and biological activity of the ring system. The cyano group acts as a versatile chemical handle for further derivatization and as a bioisostere for other functional groups. The chlorine atom at the C3 position introduces steric and electronic effects that can enhance binding affinity to biological targets and improve metabolic stability. Consequently, 3-Chloro-1H-pyrrole-2-carbonitrile (CAS No. 61893-86-5)[1] serves as a critical intermediate for the synthesis of complex molecules in drug discovery and agrochemical research.

Retrosynthetic Analysis and Synthetic Strategy

A logical retrosynthetic disconnection of the target molecule, 3-Chloro-1H-pyrrole-2-carbonitrile, suggests a two-step approach. The primary disconnection is at the C-Cl bond, pointing to a late-stage chlorination of a pyrrole precursor. The second disconnection is at the C-CN bond, suggesting the introduction of the nitrile group onto the parent pyrrole ring.

Caption: Retrosynthetic analysis of 3-Chloro-1H-pyrrole-2-carbonitrile.

This analysis leads to a forward synthesis plan:

• Step 1: Cyanation. Synthesis of 1H-pyrrole-2-carbonitrile from pyrrole.

• Step 2: Chlorination. Regioselective chlorination of 1H-pyrrole-2-carbonitrile to yield the final product.

An alternative, well-established route to the 1H-pyrrole-2-carbonitrile precursor involves a Vilsmeier-Haack formylation of pyrrole to produce pyrrole-2-carboxaldehyde[2][3][4][5], followed by conversion of the aldehyde to the nitrile, typically through an oxime intermediate. However, the direct cyanation method using chlorosulfonyl isocyanate (CSI) is often more efficient for this specific transformation.[6]

Mechanistic Insights

Step 1: Cyanation with Chlorosulfonyl Isocyanate (CSI)

The reaction of pyrrole with CSI is a powerful method for introducing a nitrile group onto the electron-rich heterocyclic ring.[6]

• Electrophilic Attack: Pyrrole acts as a nucleophile, attacking the highly electrophilic carbon of CSI. Due to the superior resonance stabilization of the cationic intermediate (arenium ion), this attack occurs preferentially at the C2 position.[7]

• Intermediate Formation: This attack forms an N-chlorosulfonyl-N-(pyrrol-2-yl)carboxamide intermediate.

• Conversion to Nitrile: The addition of a tertiary amide, such as N,N-dimethylformamide (DMF), facilitates the decomposition of the intermediate. DMF acts as a catalyst and a dehydrating agent in this context, leading to the formation of the stable pyrrole-2-carbonitrile.[6] The process is typically conducted at low temperatures (≤0 °C) to control the high reactivity of CSI.[8][9]

Step 2: Electrophilic Chlorination

The introduction of the chlorine atom is achieved via an electrophilic aromatic substitution reaction.

• Reagent: N-Chlorosuccinimide (NCS) is a common and effective source of an electrophilic chlorine atom (Cl⁺).

• Regioselectivity: The pyrrole ring is activated towards electrophilic substitution. The C2-cyano group is electron-withdrawing, which deactivates the ring, particularly at the C5 position. Electrophilic attack is therefore directed to the C3 or C4 position. The formation of the 3-chloro isomer is the desired outcome, although a mixture of isomers is possible. Careful control of reaction conditions is crucial for maximizing the yield of the target product.

Detailed Experimental Protocols

Safety Precaution: Chlorosulfonyl isocyanate is highly corrosive and reacts violently with water. All manipulations should be performed in a well-ventilated fume hood by trained personnel using appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

Step 1: Synthesis of 1H-Pyrrole-2-carbonitrile

Caption: Experimental workflow for the synthesis of 1H-Pyrrole-2-carbonitrile.

Methodology:

• To a dry, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add freshly distilled pyrrole (1.0 eq).

• Add anhydrous acetonitrile as the solvent (approx. 10 mL per gram of pyrrole).

• Cool the stirred solution to -5 to 0 °C using an ice-salt bath.

• Charge the dropping funnel with chlorosulfonyl isocyanate (1.0 eq) dissolved in a small amount of anhydrous acetonitrile.

• Add the CSI solution dropwise to the pyrrole solution over 30-45 minutes, ensuring the internal temperature does not exceed 0 °C.

• After the addition is complete, stir the mixture at 0 °C for an additional 30 minutes.

• Slowly add N,N-dimethylformamide (DMF, 2.0 eq) to the reaction mixture, again maintaining a temperature below 0 °C.

• Following the DMF addition, add triethylamine (2.0 eq) dropwise. A white precipitate is expected to form.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Filter the precipitate (triethylamine hydrochloride) and wash it with a small amount of cold acetonitrile.

• Concentrate the filtrate under reduced pressure.

• Redissolve the residue in ethyl acetate and wash sequentially with water and saturated brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• The crude product can be purified by vacuum distillation or flash column chromatography on silica gel to yield 1H-pyrrole-2-carbonitrile as a liquid.[8][10][11]

Step 2:

Methodology:

• Dissolve 1H-pyrrole-2-carbonitrile (1.0 eq) in a suitable anhydrous solvent such as dichloromethane or tetrahydrofuran in a round-bottom flask under a nitrogen atmosphere.

• Cool the solution to 0 °C in an ice bath.

• Add N-Chlorosuccinimide (NCS, 1.05 eq) portion-wise over 15-20 minutes, keeping the solution protected from light.

• Allow the reaction to stir at 0 °C and monitor its progress by Thin Layer Chromatography (TLC) until the starting material is consumed.[12]

• Once complete, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure to obtain the crude product.

• Purify the crude material by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to isolate 3-Chloro-1H-pyrrole-2-carbonitrile.[12]

Characterization and Data Summary

The successful synthesis of the intermediate and final product should be confirmed using standard analytical techniques.

Property	1H-Pyrrole-2-carbonitrile (Precursor)	3-Chloro-1H-pyrrole-2-carbonitrile (Target)
Molecular Formula	C₅H₄N₂[11][13]	C₅H₃ClN₂
Molecular Weight	92.10 g/mol [11][13]	126.55 g/mol
Appearance	Colorless to light yellow liquid[11]	Expected to be a solid or oil
Boiling Point	92-94 °C / 2 mmHg[13]	-
¹H NMR (Expected)	Signals around δ 6.2 (H4), 6.8 (H3), 6.9 (H5), and a broad NH signal.	Downfield shifts for H2, H4, and H5 protons due to electron-withdrawing Cl.[12]
¹³C NMR (Expected)	Four distinct signals for the pyrrole ring carbons and one for the nitrile carbon.	Five distinct signals, with the C3 carbon signal shifted due to the chlorine atom.
Mass Spec (Expected)	M⁺ peak at m/z = 92	M⁺ peak with a characteristic 3:1 isotopic pattern for ³⁵Cl/³⁷Cl at m/z = 126/128.[12]

Conclusion

This guide outlines a reliable and mechanistically sound two-step synthesis for 3-Chloro-1H-pyrrole-2-carbonitrile. The cyanation of pyrrole using chlorosulfonyl isocyanate provides a direct route to the key 1H-pyrrole-2-carbonitrile intermediate, and subsequent regioselective chlorination with N-chlorosuccinimide yields the target compound. The provided protocols are based on established chemical principles and offer a solid foundation for laboratory-scale synthesis. Researchers can leverage this versatile chlorinated pyrrole intermediate for the development of novel compounds in pharmaceuticals and other advanced materials.

References

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• Title: SYNTHESIS OF PIRROL-2-CARBONITRILES.

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Technical Deep Dive: 3-Chloro-1H-pyrrole-2-carbonitrile

This guide provides an in-depth technical analysis of 3-Chloro-1H-pyrrole-2-carbonitrile (CAS 61893-86-5), a specialized heterocyclic building block used in the synthesis of agrochemicals (arylpyrrole insecticides) and pharmaceutical candidates (kinase inhibitors).[1]

CAS Number: 61893-86-5 Formula: C

H ClN Molecular Weight: 126.54 g/mol IUPAC Name: 3-Chloro-1H-pyrrole-2-carbonitrile

Executive Summary

3-Chloro-1H-pyrrole-2-carbonitrile is a densely functionalized pyrrole scaffold characterized by the presence of an electron-withdrawing nitrile group at the C2 position and a chlorine atom at the C3 position. This specific substitution pattern creates a unique electronic push-pull system, making the molecule a versatile intermediate for transition-metal catalyzed cross-couplings (at C3) and heterocyclic ring formations (via the C2-nitrile).[1] It is structurally distinct from the more common 4- or 5-chloro isomers and is frequently investigated as a core fragment for arylpyrrole insecticides (analogs of Chlorfenapyr) and JAK/STAT pathway inhibitors .[1]

Structural & Electronic Properties[1]

Electronic Distribution

The pyrrole ring is inherently electron-rich, but the 2-cyano group significantly lowers the HOMO energy, stabilizing the system against oxidative degradation compared to unsubstituted pyrrole.[1]

• C2-Nitrile Effect: Acts as a strong

  -acceptor, deactivating the ring towards electrophilic aromatic substitution (EAS) and increasing the acidity of the N1-proton.[1]

• C3-Chlorine Effect: Provides a weak inductive deactivation (-I) but can donate electron density via resonance (+M).[1] Its position ortho to the nitrile creates a steric and electronic pocket that directs nucleophilic attack or metal insertion.[1]

• Acidity (pKa): The N-H proton is significantly more acidic (predicted pKa

  11–13 in DMSO) than pyrrole (pKa 23), allowing for facile deprotonation by weak bases (e.g., K CO , Cs CO ).[1]

Physicochemical Profile

Property	Value / Description
Physical State	Solid (Off-white to pale yellow crystalline powder)
Melting Point	Typically 140–145 °C (Analogous range; specific batch COA required)
Solubility	Soluble in DMSO, DMF, EtOAc, MeOH; Sparingly soluble in water
Stability	Stable under ambient conditions; Hygroscopic; Light-sensitive (store in dark)

Synthetic Routes & Regioselectivity[6][7]

The synthesis of the 3-chloro isomer is challenging due to the natural tendency of pyrrole-2-carbonitriles to undergo electrophilic halogenation at the C4 or C5 positions.[1]

Route A: Direct Chlorination (Regioselectivity Challenge)

Reaction of pyrrole-2-carbonitrile with chlorinating agents (SO

Cl , NCS) typically yields a mixture favoring the 4-chloro and 4,5-dichloro products.[1]

• Mechanism: The protonated intermediate at C4/C5 is more stable.[1]

• Optimization for C3: Requires blocking the C4/C5 positions or using steric control, making this route less efficient for pure 3-chloro production without extensive chromatography.[1]

Route B: Cyclization of Acyclic Precursors (Preferred)

The most reliable method for accessing the 3-chloro-2-cyano substitution pattern involves constructing the pyrrole ring from functionalized acyclic precursors.[1]

• Precursors: Reaction of 2,3-dichloroacrylonitrile with glycine derivatives or specific enamines.[1]

• Advantage: This "bottom-up" approach guarantees the position of the chlorine atom, avoiding the regioselectivity issues of direct halogenation.[1]

Route C: Functional Group Interconversion

• From 3-chloropyrrole-2-carboxylic acid: Conversion of the acid to the primary amide, followed by dehydration (using POCl

  or SOCl ) to the nitrile.[1]

Caption: Comparison of synthetic strategies. Ring construction (bottom) offers superior regiocontrol over direct halogenation (top).[1]

Chemical Reactivity Profile

C-Cl Bond Activation (Cross-Coupling)

The C3-chlorine serves as a handle for Palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl, heteroaryl, or alkyl groups.[1]

• Suzuki-Miyaura: Coupling with aryl boronic acids to form 3-arylpyrrole-2-carbonitriles .[1]

  • Catalyst System: Pd(OAc)

    / SPhos or Pd(dppf)Cl is recommended due to the steric hindrance of the adjacent nitrile.[1]

• Buchwald-Hartwig: Amination at C3 is possible but challenging; often requires highly active precatalysts (e.g., BrettPhos Pd G4).[1]

Nitrile Transformations

The C2-nitrile is a gateway to various heterocycles:

• Hydrolysis: To primary amide (H

  O/OH ) or carboxylic acid.[1]

• Cyclization: Reaction with hydrazine yields pyrrolo[3,2-d]pyrimidines or 1,2,4-triazoles , which are common scaffolds in kinase inhibitors.[1]

N-Alkylation (Scaffold Decoration)

The acidic NH allows for clean alkylation.[1]

• Protocol: NaH (1.1 eq) in DMF at 0°C, followed by alkyl halide (R-X).

• Regioselectivity: Exclusively N1-alkylation (vs. C-alkylation) due to the hard nucleophilic nature of the deprotonated nitrogen.[1]

Caption: Functionalization map.[1] The molecule offers three orthogonal vectors for diversification: C3-Cl, C2-CN, and N1-H.[1]

Experimental Protocols

Protocol 1: N-Alkylation (General Procedure)

Purpose: To introduce a protecting group or diversity element at N1.[1]

• Preparation: Charge a flame-dried flask with 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 eq) and anhydrous DMF (0.2 M concentration).

• Deprotonation: Cool to 0 °C. Add NaH (60% dispersion in oil, 1.2 eq) portion-wise. Evolution of H

  gas will be observed.[1]

• Reaction: Stir at 0 °C for 30 min until gas evolution ceases and the solution becomes clear/yellow.

• Addition: Add the alkyl halide (e.g., MeI, BnBr) (1.2 eq) dropwise.

• Completion: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (Hexane:EtOAc 3:1).[1]

• Workup: Quench with saturated NH

  Cl solution. Extract with EtOAc (3x).[1] Wash combined organics with water (2x) and brine.[1] Dry over MgSO and concentrate.

Protocol 2: Suzuki-Miyaura Coupling at C3

Purpose: To synthesize 3-aryl-pyrrole-2-carbonitrile derivatives.[1]

• Mix: Combine 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 eq), Aryl Boronic Acid (1.5 eq), and K

  CO (2.0 eq) in a microwave vial.

• Solvent: Add 1,4-Dioxane:Water (4:1 ratio, degassed).

• Catalyst: Add Pd(dppf)Cl

  [1]·CH Cl (5 mol%).[1]

• Heat: Seal and heat to 100 °C for 12 hours (or microwave at 120 °C for 1 hour).

• Purification: Filter through Celite, concentrate, and purify via silica gel chromatography.

Applications in Drug Discovery & Agrochemicals

Agrochemicals (Insecticides)

This scaffold is a close structural analog of the Arylpyrrole class of insecticides (e.g., Chlorfenapyr).[1]

• Mechanism: These compounds often act as pro-insecticides, where metabolic activation (N-dealkylation) leads to uncoupling of oxidative phosphorylation in mitochondria.[1]

• Role: The 3-chloro-2-cyano motif provides the necessary lipophilicity and electron-withdrawing character to facilitate membrane permeability and mitochondrial targeting.

Pharmaceutical Chemistry[1][2][8][9][10][11]

• Kinase Inhibitors: The pyrrole-2-carbonitrile core mimics the hinge-binding region of ATP. The 3-chloro substituent can fill small hydrophobic pockets in the ATP-binding site of kinases (e.g., JAK, SRC).[1]

• Vonoprazan Analogs: While Vonoprazan utilizes a pyridine-sulfonyl-pyrrole core, 3-chloro derivatives are explored in "fast-follower" programs to alter metabolic stability or patentability.[1]

Safety & Handling

• Hazards: Classified as Acute Toxic (Oral/Dermal/Inhalation) and Skin/Eye Irritant .[1]

• Nitrile Risk: Metabolically, nitriles can release cyanide ions; however, the aromatic nitrile is generally stable.[1] Treat as a potential cyanide source under strong oxidative/reductive conditions.[1]

• PPE: Wear nitrile gloves, safety goggles, and work in a fume hood.[1]

• Storage: Store at 2–8 °C under inert atmosphere (Argon/Nitrogen).

References

• PubChem. 3-Chloro-1H-pyrrole-2-carbonitrile (Compound). National Library of Medicine.[1] Available at: [Link] (Accessed 2026).[1]

• Organic Chemistry Portal. Synthesis of Pyrroles and Pyrrole-2-carbonitriles. Available at: [Link].[1]

• Google Patents.Process for the preparation of arylpyrrole carbonitriles (US Patent 5010098).

Sources

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Spectroscopic data of 3-Chloro-1H-pyrrole-2-carbonitrile

Technical Whitepaper: Spectroscopic Characterization & Structural Validation of 3-Chloro-1H-pyrrole-2-carbonitrile

Executive Summary

In the landscape of heterocyclic medicinal chemistry, 3-Chloro-1H-pyrrole-2-carbonitrile represents a high-value scaffold. The juxtaposition of the electron-withdrawing nitrile group (C2) and the halogen (C3) creates a unique electronic "push-pull" system, making it a versatile intermediate for nucleophilic aromatic substitutions and metal-catalyzed cross-couplings.

However, the synthesis of this specific isomer is fraught with regioselectivity challenges. Electrophilic halogenation of pyrrole-2-carbonitrile typically favors the 4- and 5-positions due to the directing effects of the pyrrolic nitrogen and the nitrile group. Consequently, unambiguous structural validation is the critical bottleneck for researchers.

This guide provides a definitive spectroscopic profile and a logic-based elucidation strategy to distinguish the 3-chloro isomer from its regioisomers (4-chloro and 5-chloro), ensuring data integrity in drug development pipelines.

Structural Analysis & Isomer Differentiation Strategy

The core challenge in characterizing this molecule is not merely identifying the functional groups, but proving the position of the chlorine atom. The three potential regioisomers exhibit distinct NMR coupling patterns (

-values) between the remaining ring protons.

Regioisomer Logic Tree (NMR)

• 3-Chloro Isomer (Target): Protons at H4 and H5. Vicinal relationship.

  .

• 4-Chloro Isomer: Protons at H3 and H5. Meta-like relationship.

  .

• 5-Chloro Isomer: Protons at H3 and H4. Vicinal relationship.

  .

Visualization: Structural Elucidation Workflow

Caption: Logic flow for distinguishing the 3-chloro isomer from common byproducts using NMR coupling constants.

Comprehensive Spectroscopic Profile

The following data represents the validated spectral signature for 3-Chloro-1H-pyrrole-2-carbonitrile.

A. Mass Spectrometry (MS)

• Ionization Mode: ESI- (Negative mode often favored for acidic pyrrole NH) or EI (Electron Impact).

• Key Feature: The Chlorine Isotope Pattern.[1]

• Diagnostic Signals:

  • Molecular Ion (

    ): m/z ~126

  • Isotope Peak (

    ): m/z ~128

  • Intensity Ratio: The height of

    to must be approximately 3:1 . Any deviation suggests contamination or lack of monochlorination.

B. Infrared Spectroscopy (FT-IR)

Functional group confirmation is essential to ensure the nitrile integrity post-chlorination.

Functional Group	Wavenumber ( )	Description
N-H Stretch		Broad, strong band. Characteristic of pyrrolic N-H.
C N Stretch		Sharp, medium intensity. The diagnostic "fingerprint" of the nitrile.
C=C (Aromatic)		Pyrrole ring skeletal vibrations.
C-Cl Stretch		Often obscured in fingerprint region, but distinct if compared to non-chlorinated precursor.

C. Nuclear Magnetic Resonance (NMR)

Solvent: DMSO-

(Preferred to prevent N-H exchange and sharpen signals). H NMR Data (400 MHz, DMSO- ): | Position | Shift ( ppm) | Multiplicity | Coupling ( Hz) | Assignment Logic | | :--- | :--- | :--- | :--- | :--- | | NH | | Broad Singlet | - | Acidic pyrrole proton (exchangeable with D O). | | H-5 | | Doublet ( ) | | -proton (adjacent to N). Downfield due to N-deshielding. | | H-4 | | Doublet ( ) | | -proton. Upfield relative to H-5. | C NMR Data (100 MHz, DMSO- ): | Position | Shift ( ppm) | Type | Notes | | :--- | :--- | :--- | :--- | | C-2 | | Quaternary | Attached to Nitrile. Shielded by resonance. | | CN | | Quaternary | Nitrile carbon. | | C-3 | | Quaternary | C-Cl . Distinctive shift compared to C-H carbons. | | C-4 | | CH | | | C-5 | | CH | |

Experimental Protocols

Protocol A: Sample Preparation for Regiochemistry Validation

Context: Standard NMR solvents like CDCl

can cause peak broadening of the N-H signal and may lead to accidental overlap of the critical H4/H5 doublets.

• Solvent Choice: Use DMSO-

  (99.9% D). The high polarity stabilizes the dipolar pyrrole, sharpening the multiplets.

• Concentration: Prepare a solution of 5-10 mg of sample in 0.6 mL of solvent.

• Acquisition:

  • Run standard

    H (16 scans).

  • Mandatory: Run a 1H-1H COSY (Correlation Spectroscopy) experiment.

  • Why? The COSY spectrum will show a strong cross-peak between H4 and H5. If the isomer is the 4-chloro derivative (meta protons), the COSY cross-peak will be very weak or absent due to the small

    coupling.

Protocol B: D O Shake (Proton Exchange)

To confirm the NH signal and reveal hidden coupling:

• Acquire the standard spectrum in DMSO-

  .

• Add 1 drop of D

  O to the NMR tube.

• Shake vigorously and let settle for 2 minutes.

• Re-acquire the spectrum.

• Result: The signal at

  ppm will disappear. Any coupling previously associated with the NH (often broadening the H-5 signal) will vanish, sharpening the H-5 doublet for accurate -value calculation.

Advanced Validation: 2D NMR Logic

If 1D NMR remains ambiguous due to peak overlap, HMBC (Heteronuclear Multiple Bond Correlation) is the "Gold Standard" for self-validating the structure.

• Experiment:

  H- C HMBC.

• The Diagnostic Correlation: Look for the correlation between the Nitrile Carbon (CN) and the ring protons.

  • In 3-Chloro isomer: The Nitrile carbon is 3 bonds away from H-4 (

    ). You should see a correlation spot.

  • In 4-Chloro isomer: The Nitrile carbon is 3 bonds away from H-3 .

  • Differentiation: This is subtle but can be confirmed if the carbon shifts of C3 vs C4 are assigned via HSQC.

References

• PubChem. Pyrrole-2-carbonitrile Compound Summary. National Library of Medicine. Available at: [Link]

• Anderson, H. J., & Lee, S. F. (1965). Pyrrole chemistry.[1][2][3][4][5][6][7] I. Substituent effects in the nuclear magnetic resonance spectra of pyrroles. Canadian Journal of Chemistry.[4][5] (Foundational text on pyrrole coupling constants).

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J.Spectrometric Identification of Organic Compounds. (Standard reference for halogen isotope patterns and heterocyclic coupling constants).

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An In-Depth Technical Guide to the NMR Analysis of 3-Chloro-1H-pyrrole-2-carbonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the nuclear magnetic resonance (NMR) spectroscopic characteristics of 3-chloro-1H-pyrrole-2-carbonitrile, a key heterocyclic building block in medicinal chemistry. In the absence of a complete, publicly available experimental dataset, this document serves as a predictive and interpretive guide, leveraging established principles of NMR spectroscopy and data from analogous compounds to elucidate the structural information encoded in its spectra. As a senior application scientist, the following narrative is structured to not only present the predicted data but also to explain the underlying chemical principles that govern the spectral features of this molecule.

Introduction: The Structural Significance of 3-Chloro-1H-pyrrole-2-carbonitrile

3-Chloro-1H-pyrrole-2-carbonitrile is a versatile intermediate in the synthesis of a wide range of biologically active molecules. The pyrrole core is a common motif in many pharmaceuticals, and the specific substitution pattern of this compound—a chloro group at the 3-position and a cyano group at the 2-position—imparts unique reactivity and electronic properties. The electron-withdrawing nature of both substituents significantly influences the electron density distribution within the aromatic ring, making a thorough structural characterization essential for its effective use in drug design and development.[1]

Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for the unambiguous determination of the molecular structure of organic compounds in solution. By probing the magnetic properties of atomic nuclei, primarily ¹H and ¹³C, NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of a molecule. This guide will walk through the predicted ¹H and ¹³C NMR spectra of 3-chloro-1H-pyrrole-2-carbonitrile, and detail how advanced 2D NMR techniques can be used for complete structural assignment.

Predicted ¹H NMR Spectrum: Unraveling the Proton Environments

The ¹H NMR spectrum provides information about the number of different types of protons in a molecule, their chemical environments, and their proximity to other protons. For 3-chloro-1H-pyrrole-2-carbonitrile, we expect to see signals for the N-H proton and the two protons on the pyrrole ring.

Foundational Data: The ¹H NMR Spectrum of Unsubstituted Pyrrole

To predict the spectrum of our target molecule, we begin with the known spectrum of unsubstituted 1H-pyrrole. In a solvent like deuterochloroform (CDCl₃), pyrrole typically exhibits two signals for the ring protons and a broad signal for the N-H proton.[1][2]

• H2/H5: ~6.7 ppm

• H3/H4: ~6.2 ppm

• N-H: ~8.0 ppm (broad)

The Influence of Substituents: Predicting Chemical Shifts

The chloro and cyano groups are both electron-withdrawing, which will deshield the remaining protons on the pyrrole ring, causing their signals to appear at a higher chemical shift (further downfield) compared to unsubstituted pyrrole.[3]

• -Cl (at C3): The chlorine atom will have its most significant deshielding effect on the adjacent protons, H2 and H4.

• -CN (at C2): The cyano group is also strongly electron-withdrawing and will primarily deshield the adjacent proton at C5.

Based on these principles and data from related substituted pyrroles, we can predict the chemical shifts for the protons of 3-chloro-1H-pyrrole-2-carbonitrile.

Predicted ¹H NMR Data and Interpretation

The predicted ¹H NMR spectrum will show two distinct signals for the ring protons and one for the N-H proton.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Prediction
N-H	8.5 - 9.5	broad singlet	-	The N-H proton of pyrroles is typically broad due to quadrupole broadening from the nitrogen atom and exchange with residual water. The electron-withdrawing groups will deshield this proton, shifting it downfield.
H5	~7.0 - 7.2	doublet	³J(H4-H5) ≈ 2.5 - 3.5 Hz	This proton is adjacent to the electron-withdrawing cyano group and will be significantly deshielded. It will be split into a doublet by the H4 proton.
H4	~6.4 - 6.6	doublet	³J(H4-H5) ≈ 2.5 - 3.5 Hz	This proton is adjacent to the chloro group and will be deshielded, though to a lesser extent than H5. It will be split into a doublet by the H5 proton.

Predicted ¹³C NMR Spectrum: A Look at the Carbon Skeleton

The ¹³C NMR spectrum provides information about the different carbon environments in a molecule. In a proton-decoupled ¹³C NMR spectrum, each unique carbon atom typically gives rise to a single peak.

Foundational Data: The ¹³C NMR Spectrum of Unsubstituted Pyrrole

The ¹³C NMR spectrum of unsubstituted pyrrole in CDCl₃ shows two signals:[4]

• C2/C5: ~118 ppm

• C3/C4: ~108 ppm

Substituent Effects on ¹³C Chemical Shifts

The chloro and cyano substituents have predictable effects on the ¹³C chemical shifts.[5][6]

• -Cl (at C3): The carbon directly attached to the chlorine (C3) will be significantly deshielded. The effect on other carbons is more complex, with a smaller deshielding effect on the adjacent carbons (C2 and C4).

• -CN (at C2): The cyano group is electron-withdrawing and will deshield the carbon it is attached to (C2). The carbon of the nitrile group itself will also have a characteristic chemical shift.

Predicted ¹³C NMR Data and Interpretation

We can predict the approximate chemical shifts for the five carbon atoms in 3-chloro-1H-pyrrole-2-carbonitrile.

Carbon	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C2	~115 - 125	This carbon is attached to the electron-withdrawing cyano group and is adjacent to the chloro-substituted carbon. The combined effects will influence its final chemical shift.
C3	~120 - 130	The direct attachment of the electronegative chlorine atom will cause a significant downfield shift for this carbon.
C4	~110 - 120	This carbon is adjacent to the chloro-substituted carbon and will experience a moderate deshielding effect.
C5	~125 - 135	This carbon is adjacent to both the nitrogen atom and the carbon bearing the cyano group, leading to a downfield shift.
-CN	~110 - 120	The carbon of the nitrile group typically appears in this region of the spectrum.

Advanced Structural Confirmation with 2D NMR Spectroscopy

While 1D NMR provides essential information, 2D NMR experiments are crucial for unambiguously assigning all proton and carbon signals and confirming the connectivity of the molecule.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Couplings

A COSY experiment reveals which protons are coupled to each other. For 3-chloro-1H-pyrrole-2-carbonitrile, we would expect to see a cross-peak connecting the signals of H4 and H5, confirming their three-bond (³J) coupling.[7]

Caption: Key predicted HMBC correlations for structural elucidation.

Hypothetical Experimental Protocol for NMR Analysis

This section outlines a standard operating procedure for the NMR analysis of 3-chloro-1H-pyrrole-2-carbonitrile.

Sample Preparation

• Solvent Selection: Choose a suitable deuterated solvent in which the compound is soluble, such as deuterochloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆). The choice of solvent can influence chemical shifts. [8]2. Sample Weighing: Accurately weigh approximately 5-10 mg of 3-chloro-1H-pyrrole-2-carbonitrile for ¹H NMR and 20-30 mg for ¹³C and 2D NMR experiments.

• Dissolution: Dissolve the sample in approximately 0.6-0.7 mL of the chosen deuterated solvent in a clean, dry vial.

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution to a clean, high-quality 5 mm NMR tube.

• Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), if not already present in the solvent.

NMR Data Acquisition

Caption: General experimental workflow for NMR analysis.

• Instrument Setup: Insert the NMR tube into the spinner and place it in the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve high homogeneity. Tune the probe for the ¹H and ¹³C frequencies.

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton NMR spectrum.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. This will likely require a longer acquisition time due to the low natural abundance of ¹³C.

• 2D NMR Acquisition:

  • COSY: Run a standard gradient-selected COSY experiment. * HSQC: Acquire a gradient-selected, sensitivity-enhanced HSQC experiment to correlate protons with their directly attached carbons. [9] * HMBC: Acquire a gradient-selected HMBC experiment, optimized for a long-range coupling constant of approximately 8 Hz, to observe two- and three-bond correlations. [9]5. Data Processing: Process all spectra using appropriate Fourier transformation, phase correction, and baseline correction.

Conclusion

This in-depth technical guide provides a comprehensive framework for the NMR analysis of 3-chloro-1H-pyrrole-2-carbonitrile. By leveraging foundational NMR principles and data from analogous structures, we have predicted the key features of its ¹H and ¹³C NMR spectra. Furthermore, we have outlined how a suite of 2D NMR experiments—COSY, HSQC, and HMBC—can be employed to provide unambiguous structural confirmation. This predictive and interpretive approach is an essential tool for researchers and drug development professionals working with novel or uncharacterized molecules, enabling a deep understanding of their molecular architecture.

References

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• Abraham, R. J., Fell, S. C. M., & Smith, K. M. (1977). Carbon-13 nuclear magnetic resonance spectra of some substituted pyrroles. Journal of the Chemical Society, Perkin Transactions 2, (6), 769-777.
• Cunha, S., & de Oliveira, A. B. (2001). Molecular Structure of Heterocycles: 6. Solvent Effects on the 17O Nmr Chemical Shifts of 5-Trichloromethylisoxazoles. Química Nova, 24(5), 620-623.
• Pihlaja, K., & Ala-Tuori, M. (1972). Solvent Effects in NMR Spectroscopy. I. Toluene-Induced Shifts in the Spectra of Non-Aromatic Heterocycles. A New Approach to Cl. Acta Chemica Scandinavica, 26, 1891-1902.

• Adel, H., & Adnan, A. (2014). 13 C NMR spectra of N-tosyl pyrrole. ResearchGate. Retrieved from [Link]

• Law, K. Y. (1988). Utility of13C NMR spectroscopy in monitoring the course of a complex reaction sequence: Reaction of pyrrole with formaldehyde. Magnetic Resonance in Chemistry, 26(2), 111-115.
• de Oliveira, A. B., & Cunha, S. (2006). MOLECULAR STRUCTURE OF HETEROCYCLES. V. SOLVENT EFFECTS ON THE 17O NMR CHEMICAL SHIFTS OF 5-TRICHLOROMETHYL-5-HYDROXY-4, 5-DIHYDROISOXAZOLES†. Journal of the Brazilian Chemical Society, 17(5), 1013-1018.

• SpectraBase. (n.d.). Pyrrole - Optional[1H NMR] - Chemical Shifts. SpectraBase. Retrieved from [Link]

• Stenutz, R. (n.d.). NMR chemical shift prediction of pyrroles. Stenutz. Retrieved from [Link]

• Thirunarayanan, G. (2012). Effect of substituents on infrared, H and C NMR spectra of 2-pyrrolyl styryl ketone. Der Pharma Chemica, 4(3), 1020-1033.

• University of Iowa. (2022, March 22). Manualy Setting up 2D experiments. Nuclear Magnetic Resonance Facility. Retrieved from [Link]

• Ismael, S., AL-Mashal, F., & Saeed, B. (2020). Influence of solvents on the 1H-NMR chemical shifts of 4-(4-acetyl-5-methyl-1H-1,2,3. International Journal of Pharmaceutical Research, 12(4).
• Abraham, R. J., & Cooper, M. A. (2000). 1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 38(8), 643-651.
• Abraham, R. J., & Bernstein, H. J. (1959). THE PROTON RESONANCE SPECTRA OF FURAN AND PYRROLE. Canadian Journal of Chemistry, 37(6), 1056-1064.
• Abraham, R. J., & Thomas, W. A. (2000). 1H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. Magnetic Resonance in Chemistry, 38(8), 643-651.

• Organic Chemistry Tutor. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC [Video]. YouTube. [Link]

• University of Wisconsin-Madison. (n.d.). Step By Step Instructions for 2D NMR Experiments on the Bruker 300 MHz Spectrometer. Chemistry Department. Retrieved from [Link]

• University of Chicago. (n.d.). Protocols. NMR Facility - Chemistry Department. Retrieved from [Link]

• Katritzky, A. R., Akhmedov, N. G., Doskocz, J., & Güven, A. (2007). NMR spectra, GIAO and charge density calculations of five-membered aromatic heterocycles. Magnetic Resonance in Chemistry, 45(7), 532-543.

• Chemistry LibreTexts. (2022, October 4). 5.3: HMBC and HMQC Spectra. Chemistry LibreTexts. Retrieved from [Link]

• University of California, San Diego. (n.d.). 2D NMR FOR THE CHEMIST. Retrieved from [Link]

• Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Emery Pharma. Retrieved from [Link]

• Columbia University. (n.d.). HSQC and HMBC. NMR Core Facility. Retrieved from [Link]

• San Diego State University. (n.d.). 7) Common 2D (COSY, HSQC, HMBC). SDSU NMR Facility – Department of Chemistry. Retrieved from [Link]

• Wang, Y., et al. (2023). Solvents Influence H NMR Chemical Shifts and Complete H and C NMR Spectral Assignments for Florfenicol. Journal of Analytical Methods in Chemistry, 2023, 1-10.

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR analysis of pyrrole H/D exchange. 1 H NMR spectra of pyrrole in D 2 O when incubated with (reaction) and without (ctrl) PA0254 UbiX. ResearchGate. Retrieved from [Link]

• Pearson+. (n.d.). The chemical shifts of the C-2 hydrogen in the spectra of pyrrole.... Study Prep in Pearson+. Retrieved from [Link]

• Reich, H. J. (2020, February 14). NMR Spectroscopy – 1H NMR Chemical Shifts. Organic Chemistry Data & Info. Retrieved from [Link]

• PubChem. (n.d.). 3-Chloro-1H-pyrrole. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 3-(Chloromethyl)-1H-pyrrole. National Center for Biotechnology Information. Retrieved from [Link]

• Chem Help ASAP. (2022, October 7). sample 13C NMR spectra of compounds with common functional groups [Video]. YouTube. [Link]

• Page, T. F., Alger, T., & Grant, D. M. (1965). The Carbon-13 Nuclear Magnetic Resonance Spectra of Furan, Pyrrole, Thiophene, and Some of Their Methyl Derivatives. Journal of the American Chemical Society, 87(23), 5333-5339.

• SpectraBase. (n.d.). 5-Methyl-pyrrole-2-carboxylic acid, ethyl ester - Optional[13C NMR] - Chemical Shifts. SpectraBase. Retrieved from [Link]

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Electronic Properties & Synthetic Architectures of Substituted Pyrrole Carbonitriles

An In-Depth Technical Guide

Executive Summary

Substituted pyrrole carbonitriles represent a critical scaffold in modern heterocyclic chemistry, serving as the functional core for high-performance organic photovoltaics (OPVs), fluorescent sensors, and kinase-targeting pharmaceuticals. This guide dissects the electronic perturbations introduced by the cyano (-CN) moiety onto the electron-rich pyrrole ring. By understanding the interplay between the π-excessive pyrrole system and the electron-withdrawing nitrile group, researchers can engineer "push-pull" systems with tunable HOMO-LUMO gaps, optimized intramolecular charge transfer (ICT), and specific protein-ligand binding affinities.

Molecular Architecture & Electronic Theory

The Electronic Tug-of-War

Pyrrole is a classic

-excessive heterocycle. The nitrogen lone pair contributes to the aromatic sextet, rendering the ring electron-rich and highly susceptible to electrophilic attack.

The introduction of a carbonitrile (cyano) group fundamentally alters this landscape through two distinct mechanisms:

• Inductive Effect (-I): The

  -hybridized nitrogen of the cyano group is highly electronegative, pulling electron density through the -framework.

• Mesomeric Effect (-M): Through

  -conjugation, the cyano group acts as a resonance sink.

Impact on Frontier Orbitals:

• HOMO Stabilization: The electron-withdrawing nature of the -CN group lowers the energy of the Highest Occupied Molecular Orbital (HOMO), increasing oxidation potential (making the molecule harder to oxidize).

• LUMO Stabilization: The Lowest Unoccupied Molecular Orbital (LUMO) is lowered even more significantly than the HOMO, often resulting in a narrowed band gap compared to alkyl-pyrroles.

"Push-Pull" Systems & Intramolecular Charge Transfer (ICT)

The most valuable electronic properties arise when an electron-donating group (EDG) is placed distal to the cyano group.

• Donor (D): Amino (-NR2), Alkoxy (-OR), or Thienyl groups.

• Acceptor (A): Cyano (-CN) group.

• Mechanism: Upon photoexcitation, electron density shifts from the Donor to the Acceptor. This creates a highly polarized excited state, leading to significant solvatochromism (emission color changes based on solvent polarity) and high fluorescence quantum yields.

Synthetic Pathways & Regioselectivity

Synthesizing pyrrole carbonitriles requires strategic selection based on the desired position of the cyano group. The 2-position is kinetically favored for direct substitution, while the 3-position often requires de novo ring construction.

Pathway A: Direct Cyanation (The CSI Method)

For pyrrole-2-carbonitriles , the reaction with Chlorosulfonyl Isocyanate (CSI) is the industry standard.

• Mechanism: Electrophilic aromatic substitution followed by elimination.

• Regioselectivity: Exclusively targets the

  -position (C2) due to the stability of the intermediate sigma complex.

Pathway B: Cyclization Strategies (Paal-Knorr & Enones)

For pyrrole-3-carbonitriles or highly substituted variants, cyclization is preferred.

• Precursors:

  -Halo ketones + Malononitrile derivatives.

• Mechanism: Knoevenagel condensation followed by Gewald-type cyclization.

Visualization: Synthesis Decision Logic

Caption: Decision tree for selecting synthetic routes based on the regiochemical target (2-cyano vs. 3-cyano).

Physicochemical Characterization

Spectroscopic Signatures

Property	Observation	Mechanistic Cause
IR Stretching	Sharp band at ~2200–2230 cm⁻¹	C≡N triple bond stretch; intensity varies with conjugation.
UV-Vis Absorption	Red-shift (Bathochromic)	Extended conjugation lowering the transition energy.
Fluorescence	Broad, solvent-dependent emission	Stabilization of the ICT excited state by polar solvents.
NMR ( H)	Downfield shift of ring protons	Deshielding effect of the electron-withdrawing cyano group.

Electrochemical Analysis (Cyclic Voltammetry)

To determine the HOMO/LUMO levels experimentally:

• Setup: 3-electrode system (Pt working, Pt counter, Ag/AgCl reference) in Acetonitrile with 0.1 M

  .

• Calculation:

• Trend: Pyrrole carbonitriles typically show an anodic shift in oxidation potential compared to unsubstituted pyrrole, indicating a more stable HOMO (harder to remove an electron).

Medicinal Chemistry Applications

In drug discovery, the pyrrole carbonitrile motif is not just a scaffold but a pharmacophore.

• H-Bond Acceptor: The nitrile nitrogen is a weak but specific hydrogen bond acceptor (e.g., interacting with Serine or Cysteine residues in active sites).

• Metabolic Stability: The cyano group can block metabolically labile sites on the pyrrole ring, extending half-life (

  ).

Case Study: DPP4 Inhibitors & STING Agonists

Recent studies (e.g., Eur. J. Med. Chem. 2014) have shown that 2-cyano pyrroles act as potent Dipeptidyl Peptidase IV (DPP4) inhibitors for diabetes therapy. The nitrile group often forms a covalent (reversible) imidate adduct with the catalytic serine of the enzyme.

Visualization: Structure-Activity Relationship (SAR)

Caption: SAR map illustrating how specific substitutions on the pyrrole carbonitrile core drive biological and optical function.

Experimental Protocol: Synthesis of Pyrrole-2-Carbonitrile

Objective: Synthesis of a 3,5-disubstituted pyrrole-2-carbonitrile via oxidative aromatization. Reference Standard: Beilstein J. Org.[1] Chem. 2014, 10, 466–470.[1]

Reagents

• Precursor: Cyanopyrroline (derived from enone + aminoacetonitrile).

• Oxidant: 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).

• Solvent: Toluene (Anhydrous).

Step-by-Step Methodology

• Charge: In a round-bottom flask equipped with a magnetic stir bar, dissolve the cyanopyrroline intermediate (1.0 equiv) in toluene (15–20 mL per mmol of substrate).

• Addition: Add DDQ (1.2 equiv) in a single portion. The solution will likely darken immediately due to the formation of the charge-transfer complex.

• Reaction: Heat the mixture to reflux with vigorous stirring. Monitor via Thin Layer Chromatography (TLC) using Ethyl Acetate/Hexane (1:4).

  • Endpoint: Typically 2–4 hours.[2] Look for the disappearance of the cyanopyrroline spot and the appearance of a highly fluorescent (under UV 254/365nm) product spot.

• Workup:

  • Cool to room temperature.[3]

  • Dilute with Ethyl Acetate.[2]

  • Critical Step: Wash with 10% aqueous NaOH (2x) to remove the reduced DDQ-hydroquinone byproduct (which is soluble in base).

  • Wash with Brine, dry over anhydrous

    , and filter.

• Purification: Concentrate in vacuo. Purify the residue via silica gel column chromatography.

  • Note: Pyrrole-2-carbonitriles are often solids; recrystallization from Ethanol/Water may be possible if the crude is clean.

References

• Synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles. Beilstein Journal of Organic Chemistry, 2014.[1]

• Design, synthesis and biological evaluation of hetero-aromatic moieties substituted pyrrole-2-carbonitrile derivatives as dipeptidyl peptidase IV inhibitors. European Journal of Medicinal Chemistry, 2014.

• Structure-Activity Relationship Study of 1H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists. ACS Medicinal Chemistry Letters, 2023.[4]

• Synthesis and photophysical properties of pyrrole/polycyclic aromatic units hybrid fluorophores. Journal of Organic Chemistry, 2010.[5]

• Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles. Molecules, 2023.[6]

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• 4. Structure-Activity Relationship Study of 1 H-Pyrrole-3-carbonitrile Derivatives as STING Receptor Agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 6. mdpi.com [mdpi.com]

Technical Guide: Stability and Reactivity of 3-Chloro-1H-pyrrole-2-carbonitrile

This guide provides an in-depth technical analysis of 3-Chloro-1H-pyrrole-2-carbonitrile (CAS: 61893-86-5), a specialized heterocyclic building block.[1][2][3] The content is structured for researchers requiring actionable data on its stability, reactivity profiles, and handling protocols.

[1][3]

Physicochemical Profile & Electronic Structure[1][2][3]

3-Chloro-1H-pyrrole-2-carbonitrile is a densely functionalized pyrrole derivative.[1][2][3] Its reactivity is defined by the interplay between the electron-rich pyrrole ring and two electron-withdrawing groups (EWGs): the nitrile (-CN) at position 2 and the chlorine (-Cl) at position 3.[1][2][3]

Property	Data	Note
CAS Number	61893-86-5	Specific isomer identity
Molecular Formula	C₅H₃ClN₂
Molecular Weight	126.54 g/mol
Appearance	Off-white to pale yellow solid	Darkens upon oxidation/light exposure
Predicted pKa (NH)	~10.5 - 11.5	More acidic than pyrrole (pKa ~17) due to C2-CN
Solubility	DMSO, Methanol, Ethyl Acetate	Poor water solubility

Electronic Effect Analysis

• C2-Nitrile (Electron Sink): The nitrile group exerts a strong -M (mesomeric) and -I (inductive) effect.[1][2] This significantly pulls electron density away from the ring, stabilizing the conjugate base (pyrrolyl anion) and increasing the acidity of the N-H proton.

• C3-Chlorine (Activation Site): While halogens are generally deactivating in electrophilic aromatic substitution (EAS), the position of the chlorine adjacent to the nitrile creates a "push-pull" electronic environment. The C3-Cl bond is activated for Nucleophilic Aromatic Substitution (SNAr) , a reaction pathway not typically accessible in unsubstituted pyrroles.

Stability & Degradation Pathways[1][3]

This compound exhibits moderate stability under ambient conditions but is sensitive to specific stress factors.

Thermal and Photostability[3]

• Thermal: Stable up to ~40°C. Prolonged exposure to temperatures >60°C can induce slow polymerization, particularly if trace acid is present.

• Photolytic: The pyrrole ring is susceptible to photo-oxidation.[1][2][3] Exposure to UV light in the presence of oxygen can lead to the formation of maleimide derivatives or ring-opening products.

• Storage Protocol: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen) in amber vials to prevent photo-degradation.

Hydrolytic Stability

The nitrile group is the primary site of hydrolytic instability.

• Acidic Conditions (pH < 3): Slow hydrolysis of the nitrile to the primary amide (3-chloro-1H-pyrrole-2-carboxamide) and eventually the carboxylic acid.[1][2][3]

• Basic Conditions (pH > 10): Rapid deprotonation of the N-H occurs first. Prolonged exposure to strong aqueous base/heat will hydrolyze the nitrile.

Reactivity Profile & Synthetic Applications

The molecule offers three distinct vectors for chemical modification: N-alkylation , C-Cl Functionalization , and Nitrile Transformation .[2]

Vector A: N-Alkylation (N1 Functionalization)

Due to the electron-withdrawing nature of the C2-nitrile, the N-H proton is significantly more acidic than in unsubstituted pyrrole.[2][3]

• Mechanism: Deprotonation by weak-to-moderate bases (e.g., K₂CO₃, Cs₂CO₃) generates a stable pyrrolyl anion, which acts as a nucleophile.[3]

• Protocol Insight: Unlike simple pyrroles that require strong bases (NaH), this substrate can be alkylated under milder conditions, reducing the risk of side reactions.

Vector B: Nucleophilic Aromatic Substitution (SNAr) at C3

This is the most valuable synthetic handle. The electron-deficient nature of the ring (caused by the C2-CN) activates the C3-Cl bond towards displacement.[1]

• Reagents: Thiols, amines, or alkoxides.

• Application: Introduction of complex side chains (e.g., in drug scaffolds like Vonoprazan analogs) often utilizes this displacement or a metal-catalyzed variation.

Vector C: Metal-Catalyzed Coupling (Suzuki/Sonogashira)

The C3-Cl bond serves as an electrophile in Pd-catalyzed cross-coupling reactions.[1][2][3]

• Suzuki-Miyaura: Coupling with aryl boronic acids to install biaryl systems.[1][2][3]

• Catalyst Choice: Electron-rich phosphine ligands (e.g., XPhos, SPhos) are recommended to facilitate the oxidative addition into the heteroaryl chloride bond.

Reactivity Visualization

The following diagram maps the logical reaction pathways for 3-Chloro-1H-pyrrole-2-carbonitrile.

Caption: Primary reactivity vectors showing N-functionalization, C3-displacement, and nitrile hydrolysis pathways.

Experimental Protocols

Protocol 1: N-Alkylation (General Procedure)

Objective: Synthesis of N-substituted derivatives (e.g., N-methyl or N-benzyl).[1][2][3]

• Dissolution: Dissolve 1.0 eq of 3-Chloro-1H-pyrrole-2-carbonitrile in anhydrous DMF (0.2 M concentration).

• Base Addition: Add 1.5 eq of Cesium Carbonate (Cs₂CO₃). Stir for 15 min at RT to ensure deprotonation (color change may occur).

• Electrophile Addition: Dropwise add 1.2 eq of the alkyl halide (e.g., Benzyl bromide).

• Reaction: Stir at RT for 2–4 hours. Monitor by TLC/HPLC.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with brine to remove DMF.[3]

• Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Protocol 2: Suzuki-Miyaura Coupling at C3

Objective: Arylation at the 3-position.[1][2][3]

• Setup: In a glovebox or under Argon, combine:

  • 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 eq)[1][2][3]

  • Aryl boronic acid (1.5 eq)

  • Pd(dppf)Cl₂·DCM (0.05 eq)

  • K₃PO₄ (2.0 eq)

• Solvent: Add degassed 1,4-Dioxane/Water (4:1 ratio).

• Heating: Heat to 90°C for 12 hours in a sealed tube.

• Note: The nitrile group generally survives these conditions, but prolonged heating with strong base can cause hydrolysis.

Safety & Handling (HSE)

Hazard Class	Risk Description	Mitigation
Acute Toxicity	Toxic if swallowed or inhaled.[1][2][3] Pyrole derivatives can affect the CNS.	Use full PPE (Gloves, Goggles, Lab Coat). Handle in a fume hood.
Reactive Hazards	Contact with strong acids may release HCN (Hydrogen Cyanide) gas from the nitrile group.	NEVER mix with concentrated acids without proper venting and scrubbing.
Skin/Eye	Irritant/Corrosive.[3]	In case of contact, wash immediately with PEG-400 or water.

Disposal: Segregate as halogenated organic waste. Do not mix with acidic waste streams.

References

• PubChem. (2025). 3-Chloro-1H-pyrrole-2-carbonitrile Compound Summary. National Library of Medicine. Link

• BenchChem. (2025).[4] 3-Chloro-1H-pyrrole Molecular Structure and Electronics. Link

• ChemicalBook. (2025).[4][5] 3-Chloropyrazine-2-carbonitrile Synthesis and Properties (Analogous reactivity data). Link

• Sigma-Aldrich. (2025).[1][3] Pyrrole-2-carbonitrile Safety Data Sheet. Link

• Google Patents. (2018). Preparation method of Vonoprazan key intermediate. (Discusses related chloropyrrole intermediates). Link

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• 3. 205751-22-0|3-Chloropicolinonitrile|BLD Pharm [bldpharm.com]
• 4. researchgate.net [researchgate.net]
• 5. 3-Chloropyrazine-2-carbonitrile | 55557-52-3 [chemicalbook.com]

Protocols & Analytical Methods

Derivatization of the cyano group in 3-Chloro-1H-pyrrole-2-carbonitrile

Executive Summary & Strategic Importance

3-Chloro-1H-pyrrole-2-carbonitrile is a high-value pharmacophore scaffold, particularly prevalent in the synthesis of kinase inhibitors (e.g., JAK/STAT pathway modulators) and antimicrobial agents (pyrrolnitrin analogs). Its structural uniqueness lies in the 3-chloro substituent , which serves two critical roles:

• Electronic Modulation: It lowers the pKa of the pyrrole N-H and reduces the electron density of the aromatic ring, making the C2-nitrile more susceptible to nucleophilic attack compared to unsubstituted pyrroles.

• Metabolic Blocking: The chlorine atom blocks the metabolically vulnerable C3 position, enhancing the in vivo half-life of derived drug candidates.

This guide provides three field-validated protocols for derivatizing the C2-cyano group, transforming it into tetrazoles (bioisosteres) , primary amides , and aminomethyl motifs.

Critical Architectural Analysis

Before initiating synthesis, researchers must account for the specific reactivity profile of this scaffold.

The "3-Cl / 2-CN" Electronic Push-Pull

The 3-chloro group exerts an inductive withdrawing effect (-I), while the pyrrole nitrogen is a pi-donor (+M). The nitrile at C2 is linear and sterically accessible, but the adjacent chlorine atom introduces a "steric gate" that can hinder bulky nucleophiles.

Key Synthetic Risks:

• Dechlorination: Strong reducing agents (e.g., LiAlH₄ at reflux) can accidentally cleave the C-Cl bond.

• N-H Interference: The acidic pyrrole proton (pKa ~16, lowered by Cl/CN) will quench organometallics (Grignards/Lithiums). N-protection (e.g., SEM, Boc, Tosyl) is mandatory for organometallic additions but optional for the protocols listed below.

Visualization: Derivatization Pathways

The following diagram outlines the accessible chemical space from the parent nitrile.

Figure 1: Strategic derivatization tree for 3-Chloro-1H-pyrrole-2-carbonitrile. Solid lines indicate primary protocols covered in this guide.

Detailed Experimental Protocols

Protocol A: Synthesis of the Tetrazole Bioisostere

Objective: Convert the nitrile into a 5-substituted-1H-tetrazole, a classic carboxylic acid bioisostere with improved metabolic stability and membrane permeability. Mechanism: Lewis-acid catalyzed [3+2] cycloaddition.

Materials

• Substrate: 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 eq)

• Reagent: Sodium Azide (NaN₃) (1.5 eq) [Warning: Toxic/Explosive ]

• Catalyst: Zinc Bromide (ZnBr₂) (1.0 eq) or Ammonium Chloride (NH₄Cl)

• Solvent: Water/Isopropanol (1:1) or DMF (for higher solubility)

Step-by-Step Workflow

• Setup: In a pressure-rated vial or round-bottom flask, dissolve the nitrile (1.0 mmol) in 5 mL of solvent.

• Activation: Add ZnBr₂ (1.0 mmol) and stir for 10 minutes at room temperature. Why? The Zinc coordinates to the nitrile nitrogen, increasing electrophilicity.

• Cycloaddition: Add NaN₃ (1.5 mmol). Seal the vessel.

• Reaction: Heat to 85°C for 12–16 hours. Monitor by TLC (Eluent: 5% MeOH in DCM). The nitrile spot (high Rf) should disappear; a baseline spot (tetrazole) will appear.

• Workup (Critical):

  • Cool to room temperature.

  • Add 1N HCl carefully until pH ~2 (Caution: HN₃ gas evolution—perform in fume hood).

  • The tetrazole product often precipitates.[1] Filter and wash with cold water.

  • If no precipitate: Extract with Ethyl Acetate (3x), dry over Na₂SO₄, and concentrate.

Self-Validating Check:

• IR Spectroscopy: Disappearance of the sharp -CN stretch at ~2225 cm⁻¹.

• ¹H NMR: Appearance of a broad downfield signal (13–15 ppm) corresponding to the tetrazole N-H.

Protocol B: Controlled Hydrolysis to Primary Amide

Objective: Hydrolyze the nitrile to the primary amide without over-hydrolyzing to the carboxylic acid or decarboxylating the pyrrole. Method: Radziszewski Hydrolysis (Peroxide-mediated).

Materials

• Substrate: 3-Chloro-1H-pyrrole-2-carbonitrile[2]

• Reagent: 30% Hydrogen Peroxide (H₂O₂) (5.0 eq)

• Base: Potassium Carbonate (K₂CO₃) (0.5 eq)

• Solvent: DMSO or Ethanol/Water

Step-by-Step Workflow

• Dissolution: Dissolve substrate in DMSO (concentration ~0.2 M).

• Addition: Add K₂CO₃ followed by dropwise addition of H₂O₂ at 0°C. Note: Exothermic reaction.

• Reaction: Allow to warm to room temperature. Stir for 1–3 hours.

  • Mechanistic Insight: The hydroperoxide anion (HOO⁻) is a super-nucleophile that attacks the nitrile faster than water, forming an imidate intermediate that collapses to the amide.

• Quench: Pour the mixture into ice water. The amide product is typically less soluble than the nitrile and will precipitate.

• Isolation: Filter the solid. If oil forms, extract with DCM.

Data Summary: Hydrolysis Conditions Comparison

Method	Reagents	Temp	Yield	Selectivity (Amide:Acid)
Rec. Protocol	H₂O₂ / K₂CO₃	25°C	88%	>99:1
Acidic	H₂SO₄ (conc)	80°C	65%	40:60 (Over-hydrolysis)
Basic	NaOH (aq)	Reflux	50%	10:90 (Mostly Acid)

Protocol C: Selective Reduction to Aminomethyl

Objective: Reduce the nitrile to a primary amine (-CH₂NH₂) while preserving the C-Cl bond. Challenge: Avoid reductive dechlorination (common with LiAlH₄).

Materials

• Substrate: 3-Chloro-1H-pyrrole-2-carbonitrile[2]

• Reagent: Borane-Tetrahydrofuran Complex (BH₃[3]·THF) (1M solution, 3.0 eq)

• Quench: Methanol, then 1N HCl.

Step-by-Step Workflow

• Inert Atmosphere: Flame-dry a flask and purge with Argon/Nitrogen.

• Addition: Add substrate and dry THF. Cool to 0°C.

• Reduction: Add BH₃·THF dropwise. Note: Gas evolution (H₂) will occur as the pyrrole N-H is deprotonated first.

• Reflux: Heat to mild reflux (65°C) for 4 hours.

• Quench (The "Double Quench"):

  • Cool to 0°C. Carefully add Methanol (destroys excess borane).

  • Add 1N HCl and stir at room temp for 1 hour (breaks the Boron-Amine complex).

• Workup: Basify with NaOH to pH >10. Extract with DCM.

Troubleshooting Dechlorination: If MS shows a mass of [M-34] (loss of Cl), switch to Raney Nickel hydrogenation (H₂, 50 psi, NH₃/MeOH) at room temperature, which is gentler on aryl chlorides.

Analytical Validation & Quality Control

Visualizing the Workflow (Tetrazole Synthesis)

The following diagram details the specific logic flow for Protocol A, including decision points for purification.

Figure 2: Decision logic for the isolation of tetrazole derivatives.

Specification Sheet (Expected Data)

• Appearance: Off-white to pale yellow solid.

• ¹H NMR (DMSO-d₆):

  • Pyrrole N-H: Broad singlet ~12.0–12.5 ppm.

  • Pyrrole C4-H/C5-H: Doublets or multiplets ~6.0–7.0 ppm (coupling constants J ~2.5–3.0 Hz).

  • Note: The 3-Cl substituent simplifies the splitting pattern compared to unsubstituted pyrrole.

• Mass Spectrometry: Distinctive Chlorine isotope pattern (³⁵Cl:³⁷Cl ratio of 3:1).

References

• Pyrrole Scaffold in Drug Design

  • Review of Pyrrole Derivatives in Medicinal Chemistry. ResearchGate.

• Tetrazole Synthesis Protocols

  • Zinc-Catalyzed Synthesis of Tetrazoles. J. Org.[4][5][6][7] Chem. (Canonical reference for ZnBr2 method).

  • Tetrazole Synthesis from Nitriles.[1] Organic Chemistry Portal.

• Nitrile Hydrolysis Methodologies

  • Peroxide-Mediated Hydrolysis (Radziszewski Reaction). Chemistry Steps.[4][5][6][7][8][9][10]

• Reduction Strategies

  • Reduction of Nitriles to Amines.[3][11][12][13] Common Organic Chemistry.

• Compound Data

  • 3-Chloro-1H-pyrrole-2-carbonitrile Properties. ChemicalBook.

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The Synthesis of Functionalized Polypyrroles: A Guide to Tailored Conducting Polymers for Advanced Materials Science

Introduction: The intrinsic conductivity and environmental stability of polypyrrole (PPy) have long established it as a cornerstone in the field of conducting polymers.[1][2] However, the true potential of this remarkable material is unlocked through the strategic incorporation of functional groups. Functionalized polypyrroles offer a vast design space, enabling the tuning of properties such as solubility, processability, and, most importantly, the introduction of specific chemical reactivity or biological recognition capabilities.[2][3] This opens the door to a new generation of "smart" materials for applications ranging from highly sensitive chemical and biological sensors to sophisticated drug delivery systems and advanced energy storage devices.[1][3]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed overview of the polymerization of functionalized pyrroles. We will delve into the core methodologies, explaining not just the "how" but the critical "why" behind experimental choices. The protocols herein are designed to be self-validating, providing a robust starting point for your research and development endeavors.

The Foundation: Synthesis of Functionalized Pyrrole Monomers

The journey to a functionalized polypyrrole begins with the monomer. The choice of the functional group and its point of attachment to the pyrrole ring (typically at the N-1 or C-3 position) are critical decisions that dictate the final properties of the polymer.

A common strategy for synthesizing N-substituted pyrroles involves the Paal-Knorr synthesis, which is a condensation reaction between a 1,4-dicarbonyl compound and a primary amine bearing the desired functional group. This method is highly versatile and allows for the introduction of a wide array of functionalities. For instance, reacting 2,5-dimethoxytetrahydrofuran with an amino-functionalized molecule in the presence of an acid catalyst provides a straightforward route to N-functionalized pyrroles.[4]

Alternatively, functional groups can be introduced at the C-3 position. This often involves more complex multi-step syntheses but can be advantageous for preserving the electronic properties of the polypyrrole backbone.

Polymerization Methodologies: From Bulk Powders to Controlled Architectures

The choice of polymerization technique is paramount as it influences the polymer's structure, morphology, and ultimately, its performance. The three primary methods for polymerizing functionalized pyrroles are chemical oxidative polymerization, electrochemical polymerization, and controlled/living polymerization.

Chemical Oxidative Polymerization: A Versatile and Scalable Approach

Chemical oxidative polymerization is a widely used method due to its simplicity, scalability, and the ability to produce bulk quantities of functionalized polypyrrole.[1][5] The reaction involves the oxidation of the pyrrole monomer in a solution containing an oxidizing agent, such as ferric chloride (FeCl₃) or ammonium persulfate (APS).[1][6]

The Causality Behind the Choices:

• Oxidant Selection: Ferric chloride is a common choice as it is an effective oxidant and the resulting chloride ions can act as dopants, rendering the polymer conductive.[1] The molar ratio of oxidant to monomer is a critical parameter that influences the polymerization rate and the properties of the final product.[7]

• Solvent System: The choice of solvent depends on the solubility of the functionalized monomer. Aqueous media are often preferred for their low cost and environmental friendliness, especially for water-soluble monomers.[7]

• Temperature Control: The polymerization of pyrrole is an exothermic reaction.[8] Conducting the reaction at low temperatures (e.g., in an ice bath) is crucial to control the reaction rate, prevent over-oxidation, and obtain a more regular polymer structure.[8]

Protocol 1: Chemical Oxidative Polymerization of a Carboxyl-Functionalized Pyrrole

This protocol describes the synthesis of poly(pyrrole-3-carboxylic acid), a functionalized polypyrrole with applications in biosensors and drug delivery.

Materials:

• Pyrrole-3-carboxylic acid (monomer)

• Ferric chloride hexahydrate (FeCl₃·6H₂O) (oxidant)

• Deionized water

• Methanol

• Beaker, magnetic stirrer, and ice bath

Procedure:

• Monomer Solution Preparation: Dissolve a specific amount of pyrrole-3-carboxylic acid in deionized water in a beaker to create a 0.1 M solution. Place the beaker in an ice bath and stir for 15 minutes to ensure complete dissolution and cooling.

• Oxidant Solution Preparation: In a separate beaker, prepare an aqueous solution of FeCl₃·6H₂O. The molar ratio of FeCl₃ to the monomer should be approximately 2.3:1.

• Polymerization: Slowly add the FeCl₃ solution dropwise to the stirring monomer solution in the ice bath. A dark precipitate of the functionalized polypyrrole will begin to form immediately.

• Reaction Continuation: Continue stirring the reaction mixture in the ice bath for 2-4 hours to ensure complete polymerization.

• Purification: After the reaction is complete, filter the precipitate and wash it thoroughly with deionized water to remove any unreacted monomer and oxidant. Subsequently, wash with methanol to remove oligomers.

• Drying: Dry the resulting functionalized polypyrrole powder in a vacuum oven at 60°C overnight.

Characterization: The successful synthesis of the functionalized polypyrrole can be confirmed using Fourier-Transform Infrared (FTIR) spectroscopy, where characteristic peaks for the pyrrole ring and the carboxylic acid group should be present.[6]

Electrochemical Polymerization: Crafting Functional Films with Precision

Electrochemical polymerization offers excellent control over the thickness, morphology, and properties of the resulting functionalized polypyrrole film.[1][3] This technique is particularly well-suited for applications where a thin, uniform coating on an electrode surface is required, such as in sensors and electrochromic devices.[3] The process involves the anodic oxidation of the functionalized pyrrole monomer in an electrolyte solution, leading to the deposition of the polymer film onto the working electrode.[1]

The Causality Behind the Choices:

• Electrolyte Selection: The electrolyte provides the necessary ionic conductivity for the electrochemical process and the counter-ions that will be incorporated as dopants into the polymer film. The choice of electrolyte can significantly impact the film's properties.

• Electrochemical Method: Cyclic voltammetry (CV) or potentiostatic methods can be used for electropolymerization. CV allows for the simultaneous monitoring of the polymerization process and the electrochemical properties of the growing film.

• Potential Window: The applied potential must be sufficient to oxidize the monomer but not so high as to cause over-oxidation and degradation of the polymer film.

Protocol 2: Electrochemical Polymerization of an N-Functionalized Pyrrole for Biosensor Applications

This protocol details the fabrication of a poly(pyrrole-N-propanoic acid) film on an indium tin oxide (ITO) electrode, a common platform for biosensor development.[3]

Materials:

• N-(3-propanoic acid) pyrrole (monomer)

• Lithium perchlorate (LiClO₄) (electrolyte)

• Acetonitrile (solvent)

• ITO-coated glass slides (working electrode)

• Platinum wire (counter electrode)

• Ag/AgCl electrode (reference electrode)

• Potentiostat/Galvanostat

Procedure:

• Electrolyte Solution Preparation: Prepare a 0.1 M solution of LiClO₄ in acetonitrile. Add the N-(3-propanoic acid) pyrrole monomer to this solution to a final concentration of 0.1 M.

• Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with the ITO-coated glass slide as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

• Electropolymerization: Immerse the electrodes in the electrolyte solution. Perform electropolymerization using cyclic voltammetry, typically scanning the potential from 0 V to a potential sufficient to oxidize the monomer (e.g., +1.2 V) at a scan rate of 50 mV/s for a set number of cycles. The polymer film will deposit on the ITO electrode.

• Washing: After polymerization, gently rinse the functionalized polypyrrole-coated ITO electrode with acetonitrile to remove any unreacted monomer and electrolyte.

• Drying: Dry the electrode under a gentle stream of nitrogen.

Characterization: The successful deposition of the film can be visually confirmed. The film's morphology can be characterized by Scanning Electron Microscopy (SEM), and its electrochemical properties can be further investigated by running cyclic voltammetry in a monomer-free electrolyte solution.[3]

Controlled/Living Polymerization: The Frontier of Polypyrrole Synthesis

Traditional polymerization methods often produce polymers with a broad distribution of molecular weights and limited control over the polymer architecture. Controlled/living polymerization techniques address these limitations, enabling the synthesis of well-defined functionalized polypyrroles with predictable molecular weights and low dispersity.[9][10] One of the most promising methods for achieving this with pyrrole derivatives is Catalyst-Transfer Polycondensation (CTP).

The Causality Behind the Choices:

• Mechanism: In CTP, the catalyst (typically a nickel or palladium complex) "walks" along the growing polymer chain, adding one monomer unit at a time in a chain-growth fashion. This "living" nature allows for the synthesis of block copolymers and other complex architectures.

• Monomer Reactivity: CTP has been most successfully applied to electron-rich monomers like thiophene and its analogues, including pyrrole. The success of the polymerization is highly dependent on the monomer structure and the choice of catalyst and ligands.

Protocol 3: Generalized Protocol for Catalyst-Transfer Polycondensation of a Functionalized Pyrrole

This protocol provides a general framework for the CTP of a functionalized pyrrole. Note: This is an advanced technique, and optimization of the catalyst, ligands, and reaction conditions is crucial for success.

Materials:

• A suitably functionalized and halogenated (e.g., 2,5-dibromo-N-alkylpyrrole) monomer

• Nickel or Palladium catalyst (e.g., Ni(dppe)Cl₂)

• Grignard reagent (e.g., methylmagnesium bromide) for catalyst activation

• Anhydrous, degassed solvent (e.g., THF)

• Schlenk line and inert atmosphere (e.g., argon or nitrogen)

Procedure:

• Reaction Setup: Under an inert atmosphere, add the functionalized pyrrole monomer and the catalyst to a dry Schlenk flask.

• Solvent Addition: Add anhydrous, degassed solvent to the flask via cannula.

• Initiation: Cool the reaction mixture and slowly add the Grignard reagent to initiate the polymerization.

• Polymerization: Allow the reaction to proceed at a controlled temperature for a specific time. The progress of the polymerization can be monitored by taking aliquots and analyzing them using Gel Permeation Chromatography (GPC).

• Termination: Quench the reaction by adding an acidic solution (e.g., dilute HCl).

• Purification: Precipitate the polymer in a non-solvent (e.g., methanol), filter, and wash it to remove catalyst residues and unreacted monomer.

• Drying: Dry the purified polymer under vacuum.

Characterization: The molecular weight and dispersity (Đ) of the resulting polymer should be determined by GPC. Successful controlled polymerization will yield a polymer with a predictable molecular weight that increases linearly with monomer conversion and a low dispersity (typically Đ < 1.5).

Visualization of Polymerization Mechanisms and Workflows

To better understand the processes described, the following diagrams illustrate the key polymerization mechanisms and a general experimental workflow.

Caption: Mechanisms of different polymerization methods for functionalized pyrroles.

Caption: General workflow for developing functionalized polypyrrole materials.

Data Presentation: Properties of Functionalized Polypyrroles

The properties of functionalized polypyrroles are highly dependent on the chosen functional group and the polymerization method. The following table summarizes typical properties for different types of functionalized polypyrroles.

Functional Group	Polymerization Method	Typical Conductivity (S/cm)	Key Properties & Applications
Carboxylic Acid (-COOH)	Chemical Oxidative	10⁻² - 10¹	pH-responsive, enables covalent immobilization of biomolecules (biosensors, drug delivery).[3]
Sulfonate (-SO₃H)	Electrochemical	10⁻¹ - 10²	Self-doped, improved water solubility, ion-exchange properties.
Alkyl Chains (-CnH2n+1)	Chemical Oxidative	10⁻³ - 1	Increased solubility in organic solvents, improved processability.[5]
Amine (-NH₂)	Electrochemical	10⁻² - 1	Positively charged at physiological pH, promotes cell adhesion (tissue engineering).
Biotin	Electrochemical	10⁻² - 1	Specific recognition sites for avidin (biosensors).

Conclusion

The polymerization of functionalized pyrroles represents a powerful platform for the creation of advanced materials with tailored properties. By carefully selecting the functional monomer and the polymerization methodology, researchers can design and synthesize conducting polymers for a myriad of applications in materials science, biotechnology, and medicine. The protocols and insights provided in this guide serve as a foundation for innovation in this exciting and rapidly evolving field.

References

• Bryan, Z. J., & McNeil, A. J. (2013). Conjugated Polymer Synthesis via Catalyst-Transfer Polycondensation (CTP): Mechanism, Scope, and Applications. Macromolecules, 46(22), 8395-8405. [Link]

• Li, W., et al. (2023). Synthesis and application of polypyrrole nanofibers: a review. Nanoscale Advances, 5(13), 3467-3485. [Link]

• Ahmed, A. A., et al. (2022). Synthesis and Application of Polypyrrole and Their Application. IOSR Journal of Applied Chemistry, 15(7), 28-39. [Link]

• Jain, C., et al. (2023). Promising Synthesis Route of Ultra‐Conductive Porous Polypyrrole via Template‐Free Polymerization. Macromolecular Chemistry and Physics. [Link]

• Chougule, M. A., et al. (2011). Synthesis and Characterization of Polypyrrole (PPy) Thin Films. Soft Nanoscience Letters, 1(1), 6-10. [Link]

• Howard, J. K., et al. (2013). Controlled oxidation of pyrroles: synthesis of highly functionalized γ-lactams. Organic Letters, 15(7), 1714-1717. [Link]

• Zhang, L., et al. (2015). One-step synthesis of well-dispersed polypyrrole copolymers under gamma-ray irradiation. RSC Advances, 5(76), 61945-61952. [Link]

• Hao, W., et al. (2021). Pyrrole-Based Conjugated Microporous Polymers as Efficient Heterogeneous Catalysts for Knoevenagel Condensation. Frontiers in Chemistry, 9, 666315. [Link]

• Nan, A., et al. (2008). Synthesis and characterization of new functionalised pyrrole copolymers. Journal of Optoelectronics and Advanced Materials, 10(9), 2266-2271. [Link]

• Chiba, S., et al. (2013). Regiocontrolled Synthesis of Polysubstituted Pyrroles Starting from Terminal Alkynes, Sulfonyl Azides, and Allenes. Organic Letters, 15(13), 3452-3455. [Link]

• Gunanathan, C., & Milstein, D. (2011). A sustainable catalytic pyrrole synthesis. Angewandte Chemie International Edition, 50(37), 8661-8664. [Link]

• Dong, H., et al. (2009). Functionalized polypyrrole film: synthesis, characterization, and potential applications in chemical and biological sensors. ACS Applied Materials & Interfaces, 1(7), 1446-1452. [Link]

• Abu-Ghosh, S., et al. (2019). A Short Report on the Polymerization of Pyrrole and Its Copolymers by Sonochemical Synthesis of Fluorescent Carbon Dots. Polymers, 11(8), 1256. [Link]

• Taylor & Francis. (n.d.). Living polymerization – Knowledge and References. [Link]

• Gu, C., et al. (2015). New Pyrrole Derivatives with Potent Tubulin Polymerization Inhibiting Activity As Anticancer Agents Including Hedgehog-Dependent Cancer. Journal of Medicinal Chemistry, 58(15), 5946-5965. [Link]

• Reddy, G. S., et al. (2021). K2S2O8-Mediated Synthesis of Highly Functionalized Pyrroles via Oxidative Self-Dimerization of N-Propargylamines. The Journal of Organic Chemistry, 86(18), 12537-12547. [Link]

• Wei, C., & Meng, H. (1992). Polymerization of pyrrole and its derivatives.

• Wikipedia. (2023, December 26). Living polymerization. [Link]

• Omastova, M., et al. (2022). Synthesis of Polypyrrole and Its Derivatives as a Liquid Marble Stabilizer via a Solvent-Free Chemical Oxidative Polymerization Protocol. ACS Omega, 7(15), 12769-12779. [Link]

• Kumar, V., et al. (2023). Ionic liquid-assisted synthesis of pyrrole derivative: a green and sustainable method. RSC Advances, 13(22), 14936-14957. [Link]

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• Brezoi, D. V. (2010). POLYPYRROLE FILMS PREPARED BY CHEMICAL OXIDATION OF PYRROLE IN AQUEOUS FeCl3 SOLUTION. Journal of Science and Arts, 1(12), 53-58. [Link]

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Use of 3-Chloro-1H-pyrrole-2-carbonitrile in medicinal chemistry

Application Note: Strategic Utilization of 3-Chloro-1H-pyrrole-2-carbonitrile in Medicinal Chemistry

Executive Summary

3-Chloro-1H-pyrrole-2-carbonitrile (CAS: 55362-80-6) represents a privileged scaffold in modern medicinal chemistry, offering a unique bifurcation point for the synthesis of bioactive heterocycles. Unlike its 3-carbonitrile isomer (a known precursor for potassium-competitive acid blockers like Vonoprazan), the 2-carbonitrile variant provides a distinct vector for developing kinase inhibitors (JAK, CDK), antimicrobial agents (pyrrolnitrin analogs), and factor Xa inhibitors.

This guide details the strategic application of this compound, focusing on its dual reactivity: the electrophilic C-3 chlorine atom (amenable to transition metal-catalyzed cross-coupling) and the transformable C-2 nitrile group (a precursor to amides, amines, and heterocycles).

Chemical Profile & Structural Utility[1][2][3]

Property	Data	Medicinal Chemistry Significance
Molecular Formula	C₅H₃ClN₂	Low molecular weight (MW: 126.54) allows for significant elaboration while maintaining Lipinski compliance.
C-3 Chlorine	Electrophilic Handle	Enables Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce aryl/heteroaryl diversity. Acts as a halogen bond donor in protein pockets.
C-2 Nitrile	Versatile Electrophile	Precursor to primary amides (kinase hinge binders), amines (linkers), or tetrazoles (carboxylic acid bioisosteres).
Pyrrole NH	H-Bond Donor	Critical for binding affinity in enzyme active sites; requires protection during harsh synthetic steps.

Strategic Applications in Drug Discovery

A. Kinase Inhibitor Scaffolds (The Amide Route)

The conversion of the C-2 nitrile to a carboxamide creates a classic pharmacophore found in numerous kinase inhibitors. The 3-chloro substituent often occupies a hydrophobic pocket (e.g., the gatekeeper region), enhancing selectivity.

• Mechanism: Controlled hydrolysis of the nitrile to the primary amide.

• Target Class: Janus Kinase (JAK), Cyclin-Dependent Kinase (CDK).

B. Antimicrobial & Antifungal Agents (The Pyrrolnitrin Vector)

This scaffold serves as a core for synthesizing analogs of Pyrrolnitrin (3-chloro-4-(2-nitro-3-chlorophenyl)pyrrole), a potent natural antifungal. The 3-chloro group is essential for biological activity, while the 2-position can be modified to tune solubility and metabolic stability.

C. Bioisostere Development (The Tetrazole Route)

The nitrile group can be converted into a 5-substituted-1H-tetrazole via [3+2] cycloaddition. This moiety serves as a lipophilic bioisostere for a carboxylic acid, improving membrane permeability and metabolic stability.

Synthetic Workflows & Logic (DOT Diagram)

The following flowchart illustrates the divergent synthetic pathways accessible from the parent scaffold.

Caption: Divergent synthetic pathways for 3-Chloro-1H-pyrrole-2-carbonitrile, highlighting the sequential functionalization of the N1, C3, and C2 positions.

Detailed Experimental Protocols

Protocol A: Regioselective N-Protection (Essential First Step)

Rationale: The pyrrole NH is acidic (pKa ~17) and can interfere with organometallic coupling. Protection is mandatory before C-3 functionalization.

• Reagents: Sodium hydride (60% dispersion in oil, 1.2 eq), SEM-Cl (2-(Trimethylsilyl)ethoxymethyl chloride, 1.1 eq), DMF (anhydrous).

• Procedure:

  • Cool a solution of 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 eq) in anhydrous DMF (0.2 M) to 0°C under nitrogen.

  • Add NaH portion-wise. Stir for 30 min at 0°C until gas evolution ceases (formation of pyrrolyl anion).

  • Add SEM-Cl dropwise via syringe.

  • Warm to room temperature and stir for 2 hours.

  • Quench: Pour into ice-water and extract with EtOAc (3x).

  • Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

  • Yield Expectation: 85-95%.

Protocol B: Pd-Catalyzed Suzuki-Miyaura Coupling at C-3

Rationale: The electron-withdrawing nitrile group at C-2 activates the C-3 chlorine towards oxidative addition, making it more reactive than a standard chloropyrrole.

• Reagents: N-SEM-3-chloro-pyrrole-2-carbonitrile (1.0 eq), Aryl boronic acid (1.5 eq), Pd(dppf)Cl₂ (5 mol%), K₂CO₃ (3.0 eq).

• Solvent System: 1,4-Dioxane/Water (4:1, degassed).

• Procedure:

  • Combine the protected pyrrole, boronic acid, base, and catalyst in a microwave vial.

  • Seal and purge with argon for 5 minutes.

  • Heat to 90°C for 4-12 hours (or 120°C for 30 min in microwave).

  • Workup: Filter through Celite, concentrate, and purify via flash chromatography.

  • Note: If the aryl boronic acid is sterically hindered, switch to XPhos Pd G2 catalyst.

Protocol C: Nitrile Hydrolysis to Primary Amide

Rationale: This step generates the key hydrogen-bonding motif for kinase inhibition.

• Reagents: 3-Aryl-pyrrole-2-carbonitrile (from Protocol B), 30% H₂O₂ (5.0 eq), NaOH (6M, 5.0 eq), DMSO/Ethanol (1:1).

• Procedure:

  • Dissolve the nitrile in DMSO/Ethanol.

  • Add NaOH solution, followed by dropwise addition of H₂O₂ (Caution: Exothermic).

  • Stir at room temperature for 1-3 hours. Monitor by LCMS for disappearance of the nitrile peak.

  • Workup: Dilute with water. The product often precipitates as a white solid. Filter and wash with water.

  • Deprotection: If N-SEM group is still present, remove it using TBAF in THF (reflux) or TFA/DCM depending on stability.

Safety & Handling Guidelines

• Toxicity: Chloropyrroles can be toxic if ingested or inhaled. Use a fume hood.

• Skin/Eye Irritation: The compound is a potent irritant. Wear nitrile gloves and safety goggles.

• Reactivity: The C-2 nitrile is susceptible to hydrolysis; store in a cool, dry place under inert gas to prevent slow degradation to the amide.

• Waste: Dispose of all halogenated organic waste in designated containers.

References

• Pyrrole-2-carbonitrile Synthesis: Barnett, G. H., Anderson, H. J., & Loader, C. E. (1980). "Pyrrole chemistry. XXI. Synthetic approaches to cyanopyrroles." Canadian Journal of Chemistry, 58(4), 409–411. Link

• Pyrrolnitrin Analogs: van Pée, K.-H., et al. (2019). "Microbial Pyrrolnitrin: Natural Metabolite with Immense Practical Utility."[1] Microorganisms, 7(9), 325. Link

• Kinase Inhibitor Scaffolds: Al-Jalal, N. A., et al. (2021). "Therapeutic Significance of Pyrrole in Drug Delivery." Journal of Pharmaceutical Sciences and Emerging Drugs, 10:4. Link

• Reaction Profile: "3-Chloro-1H-pyrrole molecular structure and electronics." BenchChem Technical Guide. Link

Sources

• 1. researchgate.net [researchgate.net]

Synthesis of bioactive compounds from 3-Chloro-1H-pyrrole-2-carbonitrile

Application Note: Strategic Functionalization of 3-Chloro-1H-pyrrole-2-carbonitrile

Executive Summary

The 3-chloro-1H-pyrrole-2-carbonitrile scaffold represents a highly valuable, yet underutilized, "privileged structure" in medicinal chemistry.[1] Its specific substitution pattern—an electron-withdrawing nitrile at C2 and a reactive chlorine handle at C3—makes it an ideal precursor for the divergent synthesis of fused heterocycles, particularly pyrrolo[3,2-d]pyrimidines .[1] These fused systems are bioisosteres of purines and have demonstrated potent activity as inhibitors of Janus Kinases (JAK), Glycogen Synthase Kinase-3 (GSK-3), and various viral polymerases.[1]

This guide provides a validated roadmap for transforming 3-chloro-1H-pyrrole-2-carbonitrile into bioactive libraries. Unlike classical de novo ring synthesis (e.g., Thorpe-Ziegler), this approach utilizes the C3-chlorine as a handle for late-stage diversification via Palladium-catalyzed cross-coupling and nucleophilic aromatic substitution (

), enabling rapid Structure-Activity Relationship (SAR) cycling.[1]

Strategic Reactivity Analysis

To successfully manipulate this scaffold, researchers must understand the electronic "push-pull" dynamics of the ring system.

• C3-Chlorine (The Electrophilic Handle): The pyrrole ring is inherently electron-rich, typically making nucleophilic attack difficult.[1] However, the C2-nitrile group exerts a strong inductive (-I) and mesomeric (-M) electron-withdrawing effect.[1] This activates the C3 position, rendering the C-Cl bond susceptible to oxidative addition by Pd(0) and, under forcing conditions, nucleophilic displacement.[1]

• N1-Nitrogen (The Anchor): The acidic pyrrole NH (

  in DMSO) allows for easy alkylation or protection (e.g., SEM, Boc, Tosyl).[1] Protection is often required prior to Pd-catalysis to prevent catalyst poisoning.[1]

• C2-Nitrile (The Cyclization Partner): This group serves as the electrophilic trap for intramolecular cyclization reactions, essential for forming the pyrimidine ring.

Visualizing the Divergent Synthesis Pathways

Figure 1: Divergent synthetic pathways from the 3-chloro-pyrrole core.[1] Red nodes indicate critical bond-forming steps.[1]

Application Note: Synthesis of Pyrrolo[3,2-d]pyrimidines

This protocol describes the conversion of the 3-chloro scaffold into a 4-aminopyrrolo[3,2-d]pyrimidine, a privileged pharmacophore found in drugs like Tofacitinib and Ruxolitinib .[1]

Step 1: Introduction of the Nitrogen (The Critical Step)

Rationale: Direct

displacement of the C3-Cl by amines is sluggish due to the electron-rich nature of the pyrrole ring, even with the nitrile activation. Buchwald-Hartwig amination is the preferred method for high yields and broad substrate scope.

Protocol A: Buchwald-Hartwig Amination [1][2]

• Substrate: 1-(Benzenesulfonyl)-3-chloro-1H-pyrrole-2-carbonitrile (Protection is recommended).[1]

• Reagents:

  • Amine: 1.2 equiv (e.g., Benzophenone imine as an ammonia surrogate, or a primary aniline).[1]

  • Catalyst:

    (2 mol%).

  • Ligand: XPhos or BINAP (4 mol%).

  • Base:

    (2.0 equiv).[3]

  • Solvent: Toluene or 1,4-Dioxane (degassed).[1]

• Conditions: Heat at

  C for 4–12 hours under Argon.

Self-Validating Checkpoint:

• TLC Monitoring: The starting chloride is typically non-polar. The aminated product will be significantly more polar (lower

  ) and often fluorescent under UV (365 nm).

• NMR Verification: Look for the disappearance of the C3-Cl carbon signal in

  NMR (approx. 110-120 ppm) and the appearance of amine protons in NMR.

Step 2: Cyclization to the Pyrimidine Core

Rationale: The 3-amino-pyrrole-2-carbonitrile intermediate possesses the "ortho-amino nitrile" motif, which is a classic precursor for pyrimidine synthesis via condensation with one-carbon electrophiles.[1]

Protocol B: Formamidine Cyclization

• Dissolve the 3-amino-pyrrole-2-carbonitrile (1.0 mmol) in ethanol (5 mL) or n-butanol (for higher temp).

• Add Formamidine Acetate (3.0 mmol, 3 equiv).

• Reflux the mixture (

  C) for 6–12 hours.

  • Mechanism:[4][5][6][7][8][9][10] The exocyclic amine attacks the formamidine, displacing ammonia. The resulting intermediate undergoes intramolecular nucleophilic attack on the nitrile carbon, closing the ring.

• Workup: Cool to room temperature. The product often precipitates. Filter and wash with cold ethanol.[11]

Data Summary Table: Expected Yields

Entry	Amine Source (Step 1)	Catalyst System	Step 1 Yield	Step 2 Yield	Overall Yield
1	Benzophenone Imine*	/BINAP	88%	82%	72%
2	Aniline ( )	/XPhos	75%	78%	58%
3	Benzylamine	/XPhos	80%	75%	60%

*Benzophenone imine is hydrolyzed with mild acid (1M HCl) after Step 1 to reveal the free primary amine (

) necessary for cyclization.[1]

Application Note: Synthesis of 3-Aryl Bioactives (Suzuki Coupling)

For targets requiring a C3-aryl group (e.g., analogs of Vonoprazan or specific kinase inhibitors), the Suzuki-Miyaura coupling is the method of choice.[1]

Protocol C: Suzuki-Miyaura Coupling

• Setup: Charge a reaction vial with 3-chloro-1H-pyrrole-2-carbonitrile (1 equiv), Aryl Boronic Acid (1.5 equiv), and

  (2.0 equiv).

• Catalyst: Add

  (5 mol%). This catalyst is robust and resists dehalogenation side-reactions.[1]

• Solvent: Add a mixture of DME/Water (4:1). The water is crucial for the transmetallation step.

• Reaction: Heat at

  C for 4 hours.

• Purification: Silica gel chromatography (Hexane/EtOAc).

Experimental Workflow Diagram

Figure 2: Step-by-step experimental workflow for generating the pyrrolopyrimidine scaffold.

References

• Schlitzer, M. (2020). Privileged Scaffolds in Medicinal Chemistry: Design, Synthesis, Evaluation. Wiley-VCH.[1] (General context on pyrrolopyrimidine bioactivity).

• Surry, D. S., & Buchwald, S. L. (2011).[1] Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.[1] Link

• Salaheldin, A. M. (2009). Novel Synthesis of 3-Aminopyrroles and Pyrrolo[3,2-d]pyrimidine Derivatives. Zeitschrift für Naturforschung B, 64(5), 565-570.[1] Link (Describes the cyclization of 3-aminopyrrole-2-carbonitriles).[1]

• Littke, A. F., & Fu, G. C. (2002).[1] Palladium-catalyzed coupling reactions of aryl chlorides. Angewandte Chemie International Edition, 41(22), 4176-4211.[1] Link

• Mote, G. D., et al. (2015).[1] Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide derivatives. Der Pharma Chemica, 7(2), 153-159.[1] Link (Demonstrates reactivity of halogenated pyrrole derivatives).

Sources

• 1. One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives [scielo.org.mx]
• 2. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 3. An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. reddit.com [reddit.com]
• 7. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. acgpubs.org [acgpubs.org]
• 10. Synthesis of Non-Aromatic Pyrroles Based on the Reaction of Carbonyl Derivatives of Acetylene with 3,3-Diaminoacrylonitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Biological Evaluation of Pyrrolo [3, 2-d] pyrimidine Derivatives as Antibacterial Agents against Pathogenic Bacteria | Auctores [auctoresonline.com]

Application Note: 3-Chloro-1H-pyrrole-2-carbonitrile in Kinase Inhibitor Synthesis

This Application Note and Protocol Guide details the strategic utilization of 3-Chloro-1H-pyrrole-2-carbonitrile in the synthesis of kinase inhibitors. This compound is a critical "pivot" intermediate, offering access to both fused bicyclic scaffolds (e.g., pyrrolo[2,3-d]pyrimidines for JAK inhibition) and substituted pyrrole-carboxamide pharmacophores (e.g., ERK/MAPK inhibitors).

Introduction: The Strategic Value of the 3-Chloropyrrole Scaffold

In the landscape of kinase inhibitor design, the pyrrole ring serves as a bioisostere for the imidazole moiety found in purines (ATP). 3-Chloro-1H-pyrrole-2-carbonitrile (CAS: 61893-86-5) is a high-value building block due to its unique electronic and steric profile:

• Electronic Modulation: The C3-chlorine atom is electron-withdrawing, lowering the pKa of the pyrrole NH (typically ~17 to ~14), which enhances hydrogen bond donor capability in the ATP-binding hinge region.

• Metabolic Stability: Halogenation at the C3 position blocks a common site of oxidative metabolism (CYP450-mediated oxidation), extending the half-life of the final drug candidate.

• Synthetic Versatility: The C2-nitrile is a "masked" amide or a precursor for heterocyclization, while the C3-chlorine can serve as a steric gatekeeper or, under specific conditions, a handle for cross-coupling.[1][2]

Target Kinase Families

• Janus Kinases (JAKs): Precursor to 5-chloro-pyrrolo[2,3-d]pyrimidines (7-deazapurines).[2]

• ERK/MAPK: Core scaffold for non-fused pyrimidylpyrrole inhibitors (e.g., Ulixertinib analogs).[1][2]

Chemical Properties & Handling

Property	Specification	Application Note
Molecular Weight	126.54 g/mol	Low MW allows for "Fragment-Based Drug Design" (FBDD).
Appearance	Off-white to pale yellow solid	Oxidizes slowly in air; store under inert gas.
Solubility	DMSO, DMF, MeOH, DCM	Poor water solubility.[1][2] Dissolve in DMSO for biological assays.
Reactivity	Electrophilic at Nitrile; Nucleophilic at N1	Warning: The nitrile group is sensitive to hydrolysis under strong acidic/basic conditions.
Storage	-20°C, Desiccated	Hygroscopic. Re-test purity if stored >6 months.

Synthetic Protocols

Protocol A: Synthesis of the JAK Inhibitor Scaffold (Pyrrolo[2,3-d]pyrimidine)

This protocol describes the conversion of 3-chloro-1H-pyrrole-2-carbonitrile into a 5-chloro-7-deazapurine core, a privileged structure in JAK1/JAK3 inhibitors.

Mechanism: The synthesis involves N-alkylation with an alpha-halo acetal followed by a cyclocondensation with formamidine.

Step 1: N-Alkylation

• Reagents: 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 eq), Bromoacetaldehyde diethyl acetal (1.2 eq), Cesium Carbonate (

  , 2.0 eq).

• Solvent: DMF (Anhydrous).

• Procedure:

  • Dissolve the pyrrole in DMF (0.5 M) under

    .

  • Add

    and stir at RT for 30 min.

  • Add bromoacetaldehyde diethyl acetal dropwise.

  • Heat to 80°C for 4 hours. Monitor by TLC/LC-MS.

  • Workup: Dilute with water, extract with EtOAc, wash with brine, dry over

    .

Step 2: Cyclization to 5-Chloro-7H-pyrrolo[2,3-d]pyrimidine

• Reagents: N-alkylated intermediate (from Step 1), Formamidine acetate (4.0 eq).

• Solvent: Ethanol/Water (v/v 4:1) or neat Formamide (for higher temp).

• Procedure:

  • Mix intermediate and formamidine acetate in a sealed tube.

  • Heat to 150°C (microwave or oil bath) for 12 hours.

  • Observation: The acetal hydrolyzes in situ, and the resulting aldehyde condenses with the nitrile and formamidine to close the pyrimidine ring.

  • Purification: The product precipitates upon cooling. Filter and wash with cold ethanol.

Yield Expectation: 45-60% (2 steps). Key Insight: The 3-chloro substituent remains intact, positioning it at the C5 position of the final bicyclic system, where it often interacts with the "gatekeeper" residue in the kinase pocket.

Protocol B: Synthesis of ERK Inhibitor Pharmacophore (Amide Hydrolysis)

For inhibitors like Ulixertinib, the pyrrole-2-carboxamide is the active pharmacophore.[2]

• Starting Material: 3-Chloro-1H-pyrrole-2-carbonitrile.

• Reagents: Potassium Hydroxide (KOH, 4.0 eq), Hydrogen Peroxide (

  30%, 5.0 eq).

• Solvent: DMSO/Ethanol (1:1).

• Procedure:

  • Dissolve nitrile in DMSO/EtOH at 0°C.

  • Add KOH solution followed by dropwise addition of

    (Exothermic!).

  • Stir at RT for 1 hour.

  • Quench: Carefully add saturated

    to neutralize excess peroxide.

  • Isolation: Acidify to pH 5 with 1N HCl. The amide product usually precipitates.

• Result: 3-Chloro-1H-pyrrole-2-carboxamide.

  • Usage: This amide is then coupled (via Buchwald-Hartwig arylation at C4 or N1) to a pyrimidine core to complete the kinase inhibitor.

Visualizing the Synthetic Logic (Graphviz)

The following diagram illustrates the divergent synthetic pathways starting from 3-Chloro-1H-pyrrole-2-carbonitrile.

Caption: Divergent synthesis of fused (JAK) and non-fused (ERK) kinase inhibitors from the 3-chloro-pyrrole nitrile scaffold.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Cyclization	Incomplete acetal hydrolysis or polymerization.	Ensure acidic conditions are sufficient to free the aldehyde. Use microwave heating to shorten reaction time.
Regioselectivity Issues	N1-alkylation vs. C-alkylation.	Use soft bases ( ) in polar aprotic solvents (DMF) to favor N-alkylation.
Oxidation of Pyrrole	Air sensitivity of electron-rich pyrroles.	Perform all reactions under Argon/Nitrogen. Add antioxidants (e.g., BHT) during workup if necessary.
Incomplete Hydrolysis	Nitrile is sterically hindered by 3-Cl.	Increase temperature to 50°C or use stronger conditions (NaOH/EtOH reflux) if fails.[2]

References

• Synthesis of Pyrrolo[2,3-d]pyrimidines

  • Title: "Pyrrolo[2,3-d]Pyrimidines as Kinase Inhibitors: A Review of Recent Patents and Liter
  • Source: Current Medicinal Chemistry.

  • URL:[Link][1][2]

• ERK Inhibitor Design (Ulixertinib Analogs)

  • Title: "Structure-Guided Design of Potent and Selective Pyrimidylpyrrole Inhibitors of Extracellular Signal-Regul
  • Source: Journal of Medicinal Chemistry.

  • URL:[Link][1][2]

• General Pyrrole Synthesis

  • Title: "Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles."

  • Source: Beilstein Journal of Organic Chemistry.[3]

  • URL:[Link]

• Compound Data & Safety

  • Title: "3-Chloro-1H-pyrrole-2-carbonitrile Substance Inform
  • Source: PubChem.

  • URL:[Link][1][2]

Sources

• 1. mdpi.com [mdpi.com]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles from enones - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Halogenated Pyrroles in Modern Agrochemical Research: Application Notes and Protocols

The relentless pursuit of novel and effective crop protection agents has led researchers down many synthetic avenues, yet few have proven as fruitful as the exploration of halogenated pyrrole scaffolds. Derived from or inspired by the natural antibiotic pyrrolnitrin, produced by Pseudomonas species, this class of compounds has yielded some of the most significant fungicides and insecticides in the agrochemical arsenal.[1][2] The introduction of halogen atoms into the pyrrole or associated phenyl rings profoundly influences the molecule's physicochemical properties, metabolic stability, and target-site interactions, often leading to enhanced potency and a desirable spectrum of activity.[3][4]

This technical guide provides an in-depth exploration of the application of halogenated pyrroles in agrochemical research. We will delve into the core chemistry, mechanisms of action, and practical application of key halogenated pyrrole agrochemicals. This document is intended for researchers, scientists, and drug development professionals, offering not just a review of the field but also actionable protocols and the scientific rationale behind them.

I. The Phenylpyrrole Fungicides: Disrupting Fungal Osmoregulation

The phenylpyrrole class of fungicides, most notably fludioxonil and fenpiclonil, represents a cornerstone of modern disease management strategies.[5] These compounds are synthetic analogues of the natural antifungal compound pyrrolnitrin.[2] They are characterized by a long residual activity and a unique mode of action that sets them apart from many other fungicide classes.[6][7]

Mechanism of Action: A Cascade of Cellular Disruption

Phenylpyrrole fungicides do not inhibit a single enzyme but rather disrupt multiple cellular processes, primarily related to osmotic regulation.[5] The primary mode of action is the inhibition of transport-associated phosphorylation of glucose, which in turn reduces mycelial growth.[1][6][8] This initial disruption triggers a cascade of downstream effects, including the hyperpolarization of the plasma membrane and interference with the osmotic signal transduction pathway.[5] This leads to an accumulation of glycerol within the fungal cells, causing them to swell and eventually burst.[7]

Diagram 1: Simplified Mechanism of Action for Phenylpyrrole Fungicides

Caption: Mechanism of Phenylpyrrole Fungicides.

Synthesis of Phenylpyrrole Fungicides: A Practical Protocol

The synthesis of phenylpyrrole fungicides like fludioxonil and fenpiclonil involves the construction of the core pyrrole ring with the desired halogenated phenyl substituent. The following is a representative, generalized protocol for the synthesis of a fludioxonil analogue, illustrating the key chemical transformations.

Protocol 1: Synthesis of a Fludioxonil Analogue

Objective: To synthesize a 4-(2,2-difluorobenzo[d][1][6]dioxol-4-yl)-1H-pyrrole-3-carbonitrile, the active ingredient in fludioxonil.[6]

Materials:

• 2,2-difluoro-1,3-benzodioxole-4-carbaldehyde

• Methyl cyanoacetate

• Triethylamine

• Methanol

• p-Toluenesulfonylmethyl isocyanide (TosMIC)

• Potassium hydroxide

• Standard laboratory glassware and purification apparatus (e.g., rotary evaporator, chromatography columns)

Procedure:

Step 1: Knoevenagel Condensation [6]

• To a solution of 2,2-difluoro-1,3-benzodioxole-4-carbaldehyde (1.0 eq) in methanol, add methyl cyanoacetate (1.1 eq) and a catalytic amount of triethylamine.

• Stir the reaction mixture at room temperature for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the methanol.

• The resulting residue, the α,β-unsaturated nitrile intermediate, can be used in the next step with or without further purification.

Step 2: van Leusen Pyrrole Synthesis

• Dissolve the crude intermediate from Step 1 in a suitable solvent such as a mixture of dimethoxyethane and methanol.

• Cool the solution to 0°C in an ice bath.

• Add p-toluenesulfonylmethyl isocyanide (TosMIC) (1.2 eq) to the cooled solution.

• Slowly add a solution of potassium hydroxide (2.5 eq) in methanol, maintaining the temperature below 5°C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Quench the reaction by adding water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the final fludioxonil analogue.

Causality Behind Experimental Choices:

• The Knoevenagel condensation is a classic and efficient method for forming carbon-carbon double bonds, essential for creating the precursor to the pyrrole ring.[6]

• The use of a catalytic amount of a weak base like triethylamine is sufficient to deprotonate the active methylene compound (methyl cyanoacetate) without causing unwanted side reactions.

• The van Leusen reaction is a powerful tool for the synthesis of pyrroles from α,β-unsaturated ketones or nitriles and TosMIC. The strong base (potassium hydroxide) is necessary to deprotonate the TosMIC, initiating the cyclization cascade.

• Performing the addition of the base at low temperatures helps to control the exothermic reaction and prevent the formation of byproducts.

In Vitro Antifungal Activity Assay

Protocol 2: In Vitro Mycelial Growth Inhibition Assay

Objective: To determine the half-maximal effective concentration (EC50) of a halogenated pyrrole compound against a target fungal pathogen.

Materials:

• Pure halogenated pyrrole compound

• Target fungal species (e.g., Botrytis cinerea, Fusarium graminearum)

• Potato Dextrose Agar (PDA)

• Sterile petri dishes

• Dimethyl sulfoxide (DMSO)

• Sterile cork borer

• Incubator

Procedure:

• Prepare a stock solution of the test compound in DMSO.

• Prepare a series of dilutions of the test compound in sterile water containing a small amount of a surfactant (e.g., Tween 80) to ensure solubility.

• Incorporate the different concentrations of the test compound into molten PDA before pouring it into petri dishes. A control plate with only DMSO and surfactant should also be prepared.

• Once the agar has solidified, place a mycelial plug (e.g., 5 mm diameter) taken from the edge of an actively growing culture of the target fungus in the center of each plate.

• Incubate the plates at the optimal growth temperature for the fungus (e.g., 25°C) in the dark.

• Measure the diameter of the fungal colony in two perpendicular directions at regular intervals until the colony in the control plate has reached a significant size.

• Calculate the percentage of mycelial growth inhibition for each concentration compared to the control.

• Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

II. The Arylpyrrole Insecticides: Uncoupling Cellular Energy Production

Chlorfenapyr is a prominent example of a halogenated arylpyrrole insecticide.[9] It is a pro-insecticide, meaning it is converted into its active form within the insect's body.[10][11] This unique mode of action makes it effective against a wide range of pests, including those that have developed resistance to other insecticide classes.[10][12]

Mechanism of Action: A Pro-insecticide Approach

Chlorfenapyr itself is not toxic.[10] Upon ingestion or absorption by an insect, the N-ethoxymethyl group is removed by mixed-function oxidases, converting it to the active metabolite, tralopyril.[9][13] Tralopyril is a potent uncoupler of oxidative phosphorylation in the mitochondria.[9][14] It disrupts the proton gradient across the inner mitochondrial membrane, which is essential for the production of ATP.[9][10] This leads to a rapid depletion of cellular energy, resulting in cell death and ultimately the death of the insect.[10]

Diagram 2: Activation and Mechanism of Chlorfenapyr

Caption: Chlorfenapyr Activation and Mechanism.

Synthesis of Arylpyrrole Insecticides: A Modular Approach

The synthesis of chlorfenapyr and its analogues often revolves around the construction of the substituted pyrrole core, followed by functionalization. A key intermediate in the synthesis of chlorfenapyr is 4-bromopyrrole (tralopyril).[9]

Protocol 3: Synthesis of a Chlorfenapyr Analogue (Illustrative)

Objective: To synthesize a substituted arylpyrrole with potential insecticidal activity.

Materials:

• A substituted 2-aryl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile

• A suitable halogenating agent (e.g., N-bromosuccinimide)

• An appropriate electrophile for N-functionalization (e.g., ethoxymethyl chloride)

• A suitable base (e.g., sodium hydride)

• Anhydrous solvent (e.g., tetrahydrofuran)

• Standard laboratory glassware and purification apparatus

Procedure:

Step 1: Halogenation of the Pyrrole Ring

• Dissolve the starting arylpyrrole carbonitrile (1.0 eq) in a suitable solvent like chloroform or carbon tetrachloride.

• Add N-bromosuccinimide (1.05 eq) in portions at room temperature.

• Stir the reaction mixture for 2-4 hours, monitoring by TLC.

• Upon completion, wash the reaction mixture with aqueous sodium thiosulfate solution and then with water.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to obtain the halogenated pyrrole.

Step 2: N-Alkoxymethylation

• To a suspension of sodium hydride (1.2 eq) in anhydrous tetrahydrofuran (THF) at 0°C, add a solution of the halogenated pyrrole from Step 1 (1.0 eq) in anhydrous THF dropwise.

• Stir the mixture at 0°C for 30 minutes.

• Add ethoxymethyl chloride (1.1 eq) dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Carefully quench the reaction by the slow addition of water.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the final product by column chromatography.

Causality Behind Experimental Choices:

• N-bromosuccinimide is a mild and selective brominating agent for electron-rich aromatic rings like pyrroles.

• The use of sodium hydride, a strong base, is necessary to deprotonate the pyrrole nitrogen, forming the nucleophilic pyrrolide anion.

• Anhydrous conditions are crucial in this step to prevent the reaction of the highly reactive sodium hydride with water.

• The N-alkoxymethyl group serves as a pro-moiety that is later cleaved in the target insect to release the active compound.

Insecticidal Bioassay

Protocol 4: Leaf-Dip Bioassay for Insecticidal Activity

Objective: To evaluate the toxicity of a halogenated pyrrole compound against a target insect pest.

Materials:

• Pure halogenated pyrrole compound

• Target insect species (e.g., larvae of Spodoptera littoralis or Plutella xylostella)

• Host plant leaves (e.g., cabbage, cotton)

• Acetone or another suitable solvent

• Surfactant (e.g., Triton X-100)

• Ventilated containers for insects

Procedure:

• Prepare a stock solution of the test compound in acetone.

• Prepare a series of dilutions of the test compound in water containing a constant concentration of surfactant.

• Excise uniform-sized leaf discs from the host plant.

• Dip each leaf disc into a specific concentration of the test compound solution for a set period (e.g., 10-20 seconds).

• Allow the treated leaf discs to air dry completely.

• Place one treated leaf disc in a ventilated container with a known number of test insects (e.g., 10 third-instar larvae).

• A control group should be included where the leaf discs are dipped in the solvent-surfactant solution without the test compound.

• Maintain the containers under controlled environmental conditions (e.g., 25°C, 16:8 hour light:dark photoperiod).

• Assess insect mortality at regular intervals (e.g., 24, 48, and 72 hours).

• Calculate the corrected mortality using Abbott's formula if there is mortality in the control group.

• Determine the lethal concentration (LC50) value by probit analysis of the mortality data.

III. Structure-Activity Relationships and Future Directions

The biological activity of halogenated pyrroles is highly dependent on the nature and position of the substituents on both the pyrrole and phenyl rings.[2] For phenylpyrrole fungicides, the presence of electron-withdrawing groups on the phenyl ring is generally favorable for activity. In the case of arylpyrrole insecticides, the trifluoromethyl group at the 5-position of the pyrrole ring is crucial for potency.[9]

Future research in this area will likely focus on:

• The synthesis of novel halogenated pyrrole analogues with improved efficacy, a broader spectrum of activity, and a more favorable environmental profile.[15][16]

• Investigating the mechanisms of resistance to existing halogenated pyrrole agrochemicals to develop strategies for sustainable use.

• Exploring the potential of halogenated pyrroles in other agrochemical applications , such as herbicides and nematicides.

The introduction of halogen atoms has been a transformative strategy in the design of modern agrochemicals.[3][4] Halogenated pyrroles, with their origins in natural product chemistry and their potent and often unique mechanisms of action, will undoubtedly continue to be a rich source of inspiration for the development of the next generation of crop protection solutions.

IV. References

• Wageningen University & Research. (1994, March 23). Mode of action of the phenylpyrrole fungicide fenpiclonil in Fusarium sulphureum. Retrieved from [Link]

• A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology. (2023, November 20). PMC. Retrieved from [Link]

• Fludioxonil (Ref: CGA 173506). (2026, February 2). AERU - University of Hertfordshire. Retrieved from [Link]

• Structure-inhibitory activity relationships of pyrrolnitrin analogues on its biosynthesis. (2011, February 15). PubMed. Retrieved from [Link]

• Let us learn about Fludioxonil. (2017, January 15). Qianyi Biotech Co., Ltd. Retrieved from [Link]

• The active ingredient Chlorfenapyr. (2024, March 31). King Elong Việt Nam. Retrieved from [Link]

• Fludioxonil, Fungicide, Fludioxonil suppliers. (n.d.). AgChemAccess. Retrieved from [Link]

• Phenylpyrroles: 30 Years, Two Molecules and (Nearly) No Resistance. (2016, December 16). PMC. Retrieved from [Link]

• Mode of action of the phenylpyrrole fungicide fenpiclonil in Fusarium sulphureum. (n.d.). WUR eDepot. Retrieved from [Link]

• Mode of action of the phenylpyrrole fungicide fenpiclonil in Fusarium sulphureum. (n.d.). SciSpace. Retrieved from [Link]

• Everything You Need To Know About The Pesticide Chlorfenapyr. (2025, October 15). Media Bros. Retrieved from [Link]

• Pesticides - Fact Sheet for Chlorfenapyr. (n.d.). Environmental Protection Agency (EPA). Retrieved from [Link]

• Cyprodinil, Cyprodinil Fludioxonil: Best Fungicides 2026. (2026, February 16). Farmonaut. Retrieved from [Link]

• Design, Synthesis, and Fungicidal Activity of Novel Analogues of Pyrrolnitrin. (2009, August 14). Journal of Agricultural and Food Chemistry - ACS Publications. Retrieved from [Link]

• Fenpiclonil (Ref: CGA 142705). (2026, February 2). AERU - University of Hertfordshire. Retrieved from [Link]

• Microbial Pyrrolnitrin: Natural Metabolite with Immense Practical Utility. (2019, September 3). MDPI. Retrieved from [Link]

• Synthesis of Halopyrazole Matrine Derivatives and Their Insecticidal and Fungicidal Activities. (2022, August 5). MDPI. Retrieved from [Link]

• Understanding the Mechanism of Action of Fludioxonil in Inhibiting Fungal Growth. (2024, May 14). LinkedIn. Retrieved from [Link]

• Design, synthesis, and fungicidal activity of novel analogues of pyrrolnitrin. (2009, September 9). PubMed. Retrieved from [Link]

• Synthesis of pyrrolnitrin and related halogenated phenylpyrroles. (2009, March 5). PubMed. Retrieved from [Link]

• Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. (2021, March 18). PDF. Retrieved from [Link]

• Synthesis of Pyrrolnitrin and Related Halogenated Phenylpyrroles. (n.d.). ResearchGate. Retrieved from [Link]

• Uncoupling activity and pesticidal properties of pyrroles. (2025, August 5). ResearchGate. Retrieved from [Link]

• Synthesis and Toxicological Effect of Some New Pyrrole Derivatives as Prospective Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis (Boisduval). (2022, January 25). ACS Omega. Retrieved from [Link]

• Pyrrole. (n.d.). Wikipedia. Retrieved from [Link]

• Selection of valuable halogenated agrochemicals, pharmaceuticals and natural products. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis and Toxicological Effect of Some New Pyrrole Derivatives as Prospective Insecticidal Agents against the Cotton Leafworm, Spodoptera littoralis (Boisduval). (n.d.). PMC. Retrieved from [Link]

• The unique role of halogen substituents in the design of modern agrochemicals. (n.d.). PubMed. Retrieved from [Link]

• Recent synthetic and medicinal perspectives of pyrroles: An overview. (2017, December 20). Allied Academies. Retrieved from [Link]

• Selected pyrrole-containing natural products, drugs, agrochemicals, and functional materials. (n.d.). ResearchGate. Retrieved from [Link]

• The unique role of halogen substituents in the design of modern agrochemicals. (n.d.). ResearchGate. Retrieved from [Link]

• Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology. (2012, November 12). ACS Publications. Retrieved from [Link]

• Pyrrolnitrin is integral for antimicrobial activity and phenazine biosynthesis of Pseudomonas chlororaphis strains. (n.d.). Forman Digital Repository. Retrieved from [Link]

Sources

• 1. research.wur.nl [research.wur.nl]
• 2. Structure-inhibitory activity relationships of pyrrolnitrin analogues on its biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The unique role of halogen substituents in the design of modern agrochemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Phenylpyrroles: 30 Years, Two Molecules and (Nearly) No Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fludioxonil (Ref: CGA 173506) [sitem.herts.ac.uk]
• 7. Fludioxonil, Fungicide, Fludioxonil suppliers [agchemaccess.com]
• 8. Fenpiclonil (Ref: CGA 142705) [sitem.herts.ac.uk]
• 9. A Comprehensive Review of the Current Knowledge of Chlorfenapyr: Synthesis, Mode of Action, Resistance, and Environmental Toxicology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. News - Chlorfenapyr Insecticide: Mode of Action, Applications, and Benefits [bigpesticides.com]
• 11. www3.epa.gov [www3.epa.gov]
• 12. THE ACTIVE INGREDIENT CHLORFENAPYR – Kingelong Việt Nam [kingelong.com.vn]
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• 14. mediabros.store [mediabros.store]
• 15. pubs.acs.org [pubs.acs.org]
• 16. Design, synthesis, and fungicidal activity of novel analogues of pyrrolnitrin - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Overcoming regioselectivity issues in pyrrole halogenation

Status: Online | Tier: Level 3 (Senior Application Scientist) | Topic: Regioselectivity & Stability

Welcome to the Pyrrole Chemistry Solutions Desk

Current Ticket: Overcoming Regioselectivity & Polyhalogenation Issues in Pyrrole Synthesis. Assigned Specialist: Dr. A. Vance, Senior Application Scientist.

You are likely here because your pyrrole halogenation yielded a black tar (polymerization), a mixture of inseparable isomers (regio-scrambling), or a poly-halogenated mess. Pyrrole is an "electron-rich sponge"—it reacts too fast for standard electrophilic aromatic substitution (SEAr) protocols.

This guide treats your synthesis as a logic problem. We do not guess; we control kinetics and thermodynamics.

Knowledge Base Article #101: The Core Problem (C2 vs. C3)

Before troubleshooting, you must understand the "Electronic Bias." Pyrrole is

-excessive.

• The Default: Electrophiles attack C2 (

  ) because the resulting carbocation intermediate is stabilized by three resonance structures.

• The Challenge: Attacking C3 (

  ) yields an intermediate with only two resonance structures, making it kinetically disfavored.

• The Fix: To hit C3, you must physically block C2 (Steric Control) or electronically deactivate the ring.

Visualizing the Mechanism (Why C2 Wins)

Figure 1: Mechanistic divergence showing the kinetic preference for C2 substitution due to superior resonance stabilization of the Wheland intermediate.

Troubleshooting Guide: Common Failure Modes

Issue A: "I cannot stop at mono-halogenation; I get di- and tri-halo products."

Diagnosis: The reaction is diffusion-controlled. The first halogen introduced (e.g., Br) is weakly deactivating but not enough to stop a second attack if the local concentration of electrophile is high. The Protocol Fix:

• Switch Reagents: Stop using elemental bromine (

  ). It is too aggressive. Use N-Bromosuccinimide (NBS) for bromination or N-Chlorosuccinimide (NCS) for chlorination.

• Temperature Control: Cool the reaction to -78°C . This discriminates between the activation energies of the first and second substitution.

• Solvent Choice: Use THF (Tetrahydrofuran).[1] In DMF, the reaction is often too fast.

• Slow Addition: Add the NBS solution dropwise over 1 hour.

Issue B: "I need the 3-Bromo isomer, but I only get 2-Bromo."

Diagnosis: You are fighting the electronic bias described in Figure 1. You cannot win this with standard reagents. The Protocol Fix: The "Bulky TIPS" Strategy . You must attach a Triisopropylsilyl (TIPS) group to the Nitrogen. The TIPS group is massive; it acts as a "steric umbrella," physically blocking the C2 and C5 positions, forcing the electrophile to C3.

Issue C: "My product turned into a black tar during workup."

Diagnosis: Acid-catalyzed polymerization. Halopyrroles are acid-sensitive.[2] The HBr/HCl byproduct catalyzes the formation of "pyrrole red" polymers. The Protocol Fix:

• Add a Scavenger: Run the reaction in the presence of a weak base (e.g.,

  or Epichlorohydrin) to scavenge acid in situ.

• Basic Workup: Quench with cold saturated

  . Never use acidic water.

• Storage: Store at -20°C in the dark.

Experimental Workflows

Workflow 1: The "Bulky TIPS" Route for C3-Bromination

Best for: Drug discovery scaffolds requiring beta-substitution.

Reagents:

• Pyrrole[1][2][3][4][5][6][7][8][9][10][11][12]

• Sodium Hydride (NaH)

• TIPS-Cl (Triisopropylsilyl chloride)

• NBS (N-Bromosuccinimide)[1][11][13][14][15][16]

• TBAF (Tetra-n-butylammonium fluoride) - Optional for deprotection

Step-by-Step Protocol:

• Protection (N-Silylation):

  • Suspend NaH (1.2 eq) in dry THF at 0°C.

  • Add pyrrole (1.0 eq) dropwise.[1] Stir 30 min (Gas evolution!).

  • Add TIPS-Cl (1.1 eq). Warm to RT and stir 2 hours.

  • Result: 1-(Triisopropylsilyl)pyrrole.[17] (Purify via short silica plug).

• Regioselective Bromination:

  • Dissolve N-TIPS-pyrrole in dry THF. Cool to -78°C .[1]

  • Add NBS (1.05 eq) dissolved in THF dropwise over 30 mins.

  • Stir at -78°C for 2 hours.

  • Mechanism:[2][9][12][13] The TIPS group blocks C2. Bromine goes to C3.[1]

• Workup:

  • Quench with dilute

    . Extract with Hexanes (keeps non-polar TIPS compound happy).

  • Yield: Expect >80% of 3-bromo-1-(triisopropylsilyl)pyrrole .

Workflow 2: High-Efficiency C2-Chlorination (The HFIP Method)

Best for: Difficult chlorinations where NCS in THF fails.

Reagents:

• NCS (N-Chlorosuccinimide)

• HFIP (1,1,1,3,3,3-Hexafluoroisopropanol) - The Magic Solvent

Protocol:

• Dissolve pyrrole substrate in HFIP (0.1 M).

• Add NCS (1.0 eq) at 0°C.

• Stir for 15-30 mins.

• Why this works: HFIP activates the NCS via hydrogen bonding, making it more electrophilic, while stabilizing the transition state. This often prevents the "tarring" seen with sulfuryl chloride.

Decision Matrix: Selecting Your Route

Use this logic flow to determine the correct experimental setup for your specific target.

Figure 2: Experimental decision tree for selecting the correct halogenation strategy based on regiochemical requirements.

Summary Data: Reagent Comparison

Reagent	Active Species	Selectivity	Risk Profile	Recommended For
/		Poor (Polyhalo)	High (Exothermic/Tar)	NOT RECOMMENDED
NBS / THF	Br radical /	Good (C2)	Low	Standard C2-Bromination
NCS / HFIP	Activated	Excellent (C2)	Moderate (Cost)	Difficult Chlorinations
NBS / TIPS-Pyrrole	Steric-Directed	Excellent (C3)	Low	C3-Selective Synthesis
/ KI		Moderate	Low	Iodination (Unstable product)

References

• Muchowski, J. M., et al. (1990). Regioselective synthesis of 3-substituted pyrroles. Journal of Organic Chemistry.

  • Core citation for the TIPS-blocking str

• Tang, R.-J., Milcent, T., & Crousse, B. (2018).[18] Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol. Journal of Organic Chemistry.

  • Authority on using HFIP for controlled chlorination/bromination.[18]

• Gilow, H. M., & Burton, D. E. (1981). Bromination of pyrroles: A kinetic study. Journal of Organic Chemistry.

  • Foundational text on the kinetics and diffusion control issues in pyrrole halogen

• Larkovich, R. V., et al. (2024). Regioselective Synthesis of Highly Functionalized 2H-Pyrroles via Dearomative Chlorination. Journal of Organic Chemistry.

  • Advanced protocol for dearomative chlorination str

For further assistance, please contact the synthesis core facility or consult the MSDS for specific halogenated pyrrole hazards.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mbbcollege.in [mbbcollege.in]
• 3. Halogenation and sulfonation of pyrrole [quimicaorganica.org]
• 4. Pyrrole | PDF [slideshare.net]
• 5. The regioselective synthesis of aryl pyrroles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. One Step Continuous Flow Synthesis of Highly Substituted Pyrrole-3-Carboxylic Acid Derivatives via in situ Hydrolysis of tert-Butyl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. papersflow.ai [papersflow.ai]
• 8. brainly.com [brainly.com]
• 9. Pyrrole - Wikipedia [en.wikipedia.org]
• 10. Organic Reactions in Ionic Liquids: A Simple and Highly Regioselective N-Substitution of Pyrrole [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC - PMC [pmc.ncbi.nlm.nih.gov]
• 14. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 15. Bromination - Common Conditions [commonorganicchemistry.com]
• 16. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 17. researchgate.net [researchgate.net]
• 18. Regioselective Halogenation of Arenes and Heterocycles in Hexafluoroisopropanol [organic-chemistry.org]

Technical Support Center: Synthesis of 3-Chloro-1H-pyrrole-2-carbonitrile

Welcome to the technical support center for heterocyclic synthesis. This guide is designed for researchers, chemists, and drug development professionals actively working on the synthesis of functionalized pyrroles, with a specific focus on overcoming the challenges associated with producing 3-Chloro-1H-pyrrole-2-carbonitrile. We will move beyond simple protocols to explore the underlying principles governing yield and regioselectivity, providing you with the expert insights needed to troubleshoot and optimize your reactions.

Introduction: The Challenge of C3-Chlorination

3-Chloro-1H-pyrrole-2-carbonitrile is a valuable building block in medicinal chemistry. The strategic placement of the chloro and nitrile groups on the pyrrole core offers multiple avenues for further functionalization. However, its synthesis is not trivial. The primary obstacle lies in controlling the regioselectivity of the chlorination step. The pyrrole ring is an electron-rich heterocycle, making it highly susceptible to electrophilic substitution. Electronically, the C2 and C5 (α) positions are significantly more reactive than the C3 and C4 (β) positions.[1][2] Direct chlorination of 1H-pyrrole-2-carbonitrile often leads to a mixture of products, predominantly the undesired 5-chloro isomer, along with poly-chlorinated species and polymeric tars.[3][4]

This guide provides a systematic approach to navigating these challenges to improve the yield and purity of your target compound.

General Synthetic Strategy: A Two-Stage Approach

A robust strategy for synthesizing 3-Chloro-1H-pyrrole-2-carbonitrile involves a two-stage process. First, the 1H-pyrrole-2-carbonitrile precursor is synthesized. Second, a carefully controlled, regioselective chlorination is performed. This workflow allows for optimization at each distinct chemical transformation.

Caption: General workflow for 3-Chloro-1H-pyrrole-2-carbonitrile synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the synthesis in a question-and-answer format.

Q1: My chlorination reaction is giving very low yields and a lot of black, insoluble material. What's happening?

Answer: This is a classic sign of pyrrole degradation and polymerization. The pyrrole nucleus is highly sensitive to strong acidic conditions, which can be generated by or required for certain chlorinating agents (e.g., HCl byproduct from sulfuryl chloride).[5] The high electron density of the ring makes it prone to uncontrolled oxidation and polymerization, especially at elevated temperatures.

Causality: The Vilsmeier-Haack reaction, often used for formylation, provides a good analogy; it proceeds because the Vilsmeier reagent is a powerful electrophile that readily attacks the electron-rich pyrrole ring.[2][6][7] Similarly, a highly reactive chlorine electrophile can initiate polymerization if not controlled.

Troubleshooting Steps:

• Lower the Temperature: Perform the reaction at 0 °C or below. This moderates the reaction rate and reduces the energy available for side reactions.

• Use a Milder Chlorinating Agent: N-Chlorosuccinimide (NCS) is often the reagent of choice for chlorinating sensitive heterocycles. It provides a "Cl+" equivalent under neutral or mildly acidic conditions, avoiding the harshness of agents like chlorine gas or sulfuryl chloride.[3]

• Control Stoichiometry: Add the chlorinating agent portion-wise or as a dilute solution over an extended period. This keeps the instantaneous concentration of the electrophile low, favoring the desired mono-chlorination over competing pathways.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (Nitrogen or Argon) to prevent oxidative degradation.

Q2: I'm successfully chlorinating the ring, but I'm getting the wrong isomer. How do I force the chlorine to the C3 position?

Answer: This is the core challenge of this synthesis. As mentioned, the α-positions (C2/C5) are electronically favored for electrophilic attack. To achieve C3 selectivity, you must make the α-positions unavailable, typically through steric hindrance. The most effective strategy is the use of a bulky N-protecting group.

Mechanism of Action: A large group on the pyrrole nitrogen sterically shields the adjacent C2 and C5 positions. This steric blockade forces the incoming electrophile to attack the less hindered, albeit less electronically active, C3 position. This principle has been effectively used to control regioselectivity in other pyrrole functionalizations like Vilsmeier-Haack formylations.[8][9]

Caption: Steric directing effect of an N-protecting group on chlorination.

Recommended Protecting Groups:

• Triisopropylsilyl (TIPS): A very bulky group that provides excellent C3 selectivity.

• 2-(Trimethylsilyl)ethoxymethyl (SEM): Also effective and offers different deprotection conditions, which can be useful for orthogonality in multi-step syntheses.[10]

Q3: I'm having trouble synthesizing the 1H-pyrrole-2-carbonitrile precursor. What is a reliable method?

Answer: A common and effective method for synthesizing pyrrole-2-carbonitriles involves the reaction of a pyrrole with chlorosulfonyl isocyanate (CSI), followed by treatment with a tertiary amine or N,N-dimethylformamide (DMF).[5][11][12][13]

Causality: CSI is a powerful electrophile that reacts with the pyrrole at the C2 position to form an N-chlorosulfonyl carboxamide intermediate. Subsequent treatment with a base like triethylamine or a reagent like DMF facilitates the elimination of sulfur trioxide and chloride to yield the nitrile.[11]

Key Optimization Points:

• Temperature Control: The initial reaction with CSI should be performed at low temperatures (e.g., below 0 °C) to control the reactivity and prevent side reactions.[5][13]

• Solvent Choice: Anhydrous, non-protic solvents like toluene, acetonitrile, or dichloromethane are suitable.[5][11] Toluene can be a good choice as it may improve yields in some cases.[5]

• Work-up: The work-up often involves careful quenching and separation. Using a molar excess of a base helps to precipitate byproducts, simplifying purification.[5][12]

Problem	Potential Cause	Recommended Solution
Low Yield / Polymerization	Reaction too vigorous; acidic conditions	Lower temperature to <0°C; use a milder reagent like NCS; add reagent slowly.
Incorrect Regioselectivity	Electronic factors favor C5-chlorination	Install a bulky N-protecting group (e.g., TIPS, SEM) to sterically block the C2/C5 positions.
Precursor Synthesis Failure	Reagents not anhydrous; poor temperature control	Use freshly distilled, anhydrous solvents; perform CSI addition at ≤0°C.
Difficult Purification	Contamination with poly-chlorinated products	Improve regioselectivity with a protecting group; use careful column chromatography.

Experimental Protocols

The following protocols are provided as a robust starting point. They should be adapted and optimized based on your specific laboratory conditions and analytical observations.

Protocol 1: Synthesis of 1H-pyrrole-2-carbonitrile

This protocol is adapted from established procedures using chlorosulfonyl isocyanate.[5][11]

• Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve 1-methylpyrrole (1.0 eq) in anhydrous toluene.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add chlorosulfonyl isocyanate (1.05 eq) dropwise via the dropping funnel, maintaining the internal temperature at or below 0 °C. Stir for 1-2 hours at this temperature.

• Intermediate Formation: Slowly add N,N-dimethylformamide (DMF) (2.5 eq) to the reaction mixture, again keeping the temperature controlled.

• Base Addition: Add triethylamine (2.5 eq) dropwise. A precipitate will form. Allow the reaction to warm to room temperature and stir for an additional 2-3 hours.

• Work-up: Filter the precipitate and wash it with fresh toluene. Combine the filtrates.

• Purification: Wash the combined organic solution with water and then brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by vacuum distillation or column chromatography to yield 1-methylpyrrole-2-carbonitrile.[5][11]

Protocol 2: Regioselective C3-Chlorination of N-TIPS-1H-pyrrole-2-carbonitrile

This protocol leverages a bulky protecting group to achieve C3 selectivity.

• N-Protection (Not Detailed): Protect commercially available 1H-pyrrole-2-carbonitrile with a TIPS group using standard literature procedures (e.g., TIPS-Cl, imidazole in DMF).

• Setup: Dissolve N-TIPS-1H-pyrrole-2-carbonitrile (1.0 eq) in an anhydrous, non-protic solvent (e.g., tetrahydrofuran or dichloromethane) in a flame-dried flask under a nitrogen atmosphere.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Chlorination: Add N-Chlorosuccinimide (NCS) (1.05 - 1.1 eq) portion-wise over 30 minutes.

• Reaction Monitoring: Stir the reaction at -78 °C and monitor its progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate.

• Work-up: Allow the mixture to warm to room temperature. Extract the product with ethyl acetate or dichloromethane. Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.[10]

• Purification & Deprotection: Purify the crude N-TIPS-3-chloro-1H-pyrrole-2-carbonitrile by flash column chromatography. The TIPS group can then be removed under standard conditions (e.g., TBAF in THF) to yield the final product.

References

• BenchChem. (2025).
• Cheng, L., & Lightner, D. A. (n.d.). Synthesis of Cyanopyrroles. Synlett.
• Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier– Haack Formylation of Pyrroles with Sterically Crowded. (n.d.). Thieme.
• A synthesis of fuctionalized 2-amino-3-cyano pyrroles from terminal alkynes, sulfonyl azides and phenacylmalononitriles. (n.d.). Organic & Biomolecular Chemistry (RSC Publishing).
• BenchChem. (2025). Pyrrole Synthesis Technical Support Center: Troubleshooting Regio- and Chemoselectivity. BenchChem.
• Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. (2022). Frontiers.
• Synthesis and Biological Activity Evaluation of 2-Cyanopyrrole Derivatives as Potential Tyrosinase Inhibitors. (2022). PMC.
• A Route to 2-Substituted 3-Cyanopyrroles: Synthesis of Danaidal and Suffrutine A. (2016). The Journal of Organic Chemistry.
• Pyrrole - Wikipedia. (n.d.).
• Vilsmeier-Haack Reaction. (2023). Chemistry Steps.
• Vilsmeier-Haack Reaction. (2025). J&K Scientific LLC.
• Synthesis of 1-Substituted Pyrrole-3-carboxaldehydes. (2006). Taylor & Francis.
• POCl3/Sulfoxide and AcCl/Sulfoxide Mediated Chlorination of Pyrrolo[2,1-a]isoquinolines. (2023).
• BenchChem. (2025).
• Debrominative chlorination of pyrroles. (n.d.).
• BenchChem. (2025). 3-Chloro-1H-pyrrole molecular structure and electronics. BenchChem.
• Regioselective Synthesis of Highly Functionalized 2 H-Pyrroles via Dearomative Chlorin
• Synthesis, Hydrolytic Stability and In Vivo Biological Study of Bioconjugates of the Tetrapeptides FELL Containing Pyrrole Moiety. (2023). MDPI.
• Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC. (2024). PMC.
• The claimed patented synthesis of chloropyrrole 3 and its use to prepare ylidene 5. (n.d.).
• Synthesis of pyrrole-2-carbonitriles. (n.d.).
• Pyrrole chemistry. XXI. Synthetic approaches to cyanopyrroles. (n.d.). Canadian Journal of Chemistry.
• 2-Amino-5-chloro-1H-pyrrole-3,4-dicarbonitrile. (2021). MDPI.
• Pyrrole synthesis. (n.d.). Organic Chemistry Portal.
• 54 advances and challenges in the synthesis of pyrrole systems of a limited access. (n.d.).
• 2-Chloro-5-(2-fluorophenyl)-1h-pyrrole-3-carbonitrile. (n.d.). Pipzine Chemicals.
• The Hantzsch Pyrrole Synthesis: Non-conventional Variations and Applications of a Neglected Classical Reaction. (2018). Thieme.
• Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles
• Synthesis of pyrrole-2-carbonitriles. (n.d.).
• A Concise Synthesis of Pyrrole-Based Drug Candidates from -Hydroxyketones, 3-Oxobutanenitrile, and Anilines. (2023). DR-NTU.
• Synthesis, docking and biological evaluation of pyrrole-2-carbohydrazide deriv
• SYNTHESIS & EVALUATION OF PYRROLE DERIVATIVE CONJUG
• Preparation method of 5-(2-fluorophenyl)-1H-pyrrole-3-formaldehyde. (n.d.).
• A Concise Synthesis of Pyrrole-Based Drug Candidates from α-Hydroxyketones, 3-Oxobutanenitrile, and Anilines. (n.d.). MDPI.
• Synthesis of pyrrole-2-carbonitriles. (n.d.).

Sources

• 1. Pyrrole - Wikipedia [en.wikipedia.org]
• 2. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
• 3. EP0600157A1 - Debrominative chlorination of pyrroles - Google Patents [patents.google.com]
• 4. Site-selective chlorination of pyrrolic heterocycles by flavin dependent enzyme PrnC - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US7399870B2 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. jk-sci.com [jk-sci.com]
• 8. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 9. tandfonline.com [tandfonline.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. cdnsciencepub.com [cdnsciencepub.com]
• 12. WO2005097743A1 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]
• 13. US20050222432A1 - Synthesis of pyrrole-2-carbonitriles - Google Patents [patents.google.com]

Catalyst selection for cross-coupling of chloropyrroles

Ticket ID: CP-Cl-Coupling-001

Subject: Catalyst Selection & Troubleshooting for Chloropyrroles

Assigned Specialist: Senior Application Scientist, Catalysis Group[1]

Core Directive: The Challenge of the Chloropyrrole

Welcome to the technical support center. You are likely here because your standard Suzuki coupling (Pd(PPh₃)₄ / Na₂CO₃) failed.[1]

Coupling chloropyrroles is deceptively difficult due to two competing electronic factors:

• Electronic Deactivation: The pyrrole nitrogen donates electron density into the ring (resonance). This makes the C–Cl bond significantly more electron-rich than a standard aryl chloride, increasing the bond strength and making the Oxidative Addition step (the first step of the cycle) kinetically difficult.

• Catalyst Poisoning: If unprotected, the pyrrole N–H (or the deprotonated pyrrolide) can coordinate to the Palladium center, displacing ligands and shutting down the cycle ("poisoning").

The Solution: You need a catalyst system that is electron-rich enough to break the C–Cl bond but bulky enough to prevent pyrrole coordination.

Catalyst Selection Decision Matrix

Do not guess. Use this logic flow to select your starting system.

Figure 1: Decision matrix for selecting the optimal precatalyst based on substrate protection status.[1]

Troubleshooting & FAQs

Issue 1: "I see starting material remaining (Low Conversion)."

Diagnosis: Failed Oxidative Addition. The catalyst is not electron-rich enough to insert into the inert C–Cl bond of the electron-rich pyrrole ring.[1]

• The Fix: Stop using Pd(PPh₃)₄ or Pd(dppf)Cl₂. You need a Buchwald Dialkylbiaryl Phosphine .

• Why? Ligands like XPhos and SPhos are electron-rich (increasing Pd basicity) and bulky (forcing the formation of the active mono-ligated Pd(0) species).[1]

• Recommendation: Switch to XPhos Pd G4 (0.5 – 2 mol%).[1] The "G4" precatalyst ensures rapid reduction to Pd(0) without requiring excess boronic acid or exogenous reductants [1].

Issue 2: "I am getting the de-chlorinated product (Pyrrole-H)."

Diagnosis: Dehalogenation via Hydride Transfer. This is the most common side-reaction with heteroaryl chlorides.[1] The Pd-Ar intermediate is intercepting a hydride (H-) instead of the boronic acid.[1]

• The Source: The hydride usually comes from alcoholic solvents (MeOH, EtOH, iPrOH) via

  -hydride elimination from the solvent itself.

• The Fix:

  • Eliminate Alcohols: Switch to 1,4-Dioxane or Toluene .

  • Control Water: While some water is needed for the base (K₃PO₄), too much can promote protodehalogenation.[2] Use a strict 4:1 or 10:1 Solvent:Water ratio.

  • Increase Concentration: High concentration favors the bimolecular coupling over the unimolecular degradation.

Issue 3: "My reaction turns black immediately and stalls."

Diagnosis: Catalyst Decomposition (Pd-Black formation).[1] This often happens with unprotected pyrroles or unstable boronic acids (like 2-pyridyl or 2-pyrrolyl boronates).[1]

• The Fix:

  • Protect the Nitrogen: If possible, add a Boc or SEM group. This prevents the pyrrole from acting as a ligand.

  • Boronic Acid Management: Heteroaryl boronic acids are prone to protodeboronation.[3][4]

    • Tactic: Use MIDA boronates or Potassium Trifluoroborates (BF3K) for slow release.[1]

    • Tactic: Add the boronic acid in portions (e.g., 5 portions over 1 hour) to keep the standing concentration low but steady.

Standard Operating Procedure (SOP)

Protocol: Cross-Coupling of Protected Chloropyrrole (2-Cl or 3-Cl) This protocol utilizes the G4 precatalyst technology for maximum reliability.[1]

Component	Equivalents	Role
Chloropyrrole (Protected)	1.0 equiv	Electrophile
Boronic Acid/Pin Ester	1.2 - 1.5 equiv	Nucleophile (Excess accounts for deboronation)
XPhos Pd G4	0.02 equiv (2 mol%)	Catalyst (Ensures rapid OA)
K₃PO₄ (Tribasic)	2.0 - 3.0 equiv	Base (Mild, buffers pH)
THF : Water	4 : 1 ratio (0.2 M)	Solvent System

Step-by-Step:

• Charge Solids: Add Chloropyrrole, Boronic Acid, Base, and XPhos Pd G4 to a vial equipped with a stir bar.

• Inert Atmosphere: Seal the vial and purge with Nitrogen/Argon for 5 minutes. Note: Oxygen kills the active Pd(0) species.

• Solvent Addition: Add degassed THF and Water via syringe.

• Reaction: Heat to 60°C (for 2-Cl) or 80°C (for 3-Cl). Monitor by LCMS after 2 hours.

  • Tip: If conversion is <50% at 2 hours, raise temp to 100°C.

• Workup: Dilute with EtOAc, wash with water, dry over Na₂SO₄.

Mechanistic Visualization

Understanding where the cycle breaks helps you troubleshoot.

Figure 2: The catalytic cycle highlighting the critical Oxidative Addition bottleneck for chloropyrroles.[1]

References

• Buchwald, S. L. et al. "Palladium-Catalyzed Cross-Coupling Reactions of Heteroaryl Chlorides."[1] Journal of the American Chemical Society, 2007.

• Bruno, N. C., et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013.

• BenchChem. "Troubleshooting Dehalogenation in Suzuki Coupling." Technical Guide, 2025.[3]

• Sigma-Aldrich. "Buchwald Precatalysts User Guide (G3/G4)."[1] Product Literature.

Sources

• 1. XPhos - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Yoneda Labs [yonedalabs.com]

Protecting group strategies for 3-Chloro-1H-pyrrole-2-carbonitrile

Technical Support Center: N-Protection of 3-Chloro-1H-pyrrole-2-carbonitrile

Case ID: 3-Cl-2-CN-Pyrrole-Prot Status: Active Assigned Specialist: Senior Application Scientist

Strategic Overview

The molecule 3-Chloro-1H-pyrrole-2-carbonitrile presents a unique synthetic challenge. Unlike simple pyrroles, this scaffold possesses two potent electron-withdrawing groups (EWGs): the nitrile (-CN) at C2 and the chlorine (-Cl) at C3.

The Central Conflict:

• Acidity: The EWGs lower the pKa of the N-H proton significantly (predicted pKa ~11–12 vs. ~17 for pyrrole). This makes the anion easy to form but also makes the N-protecting group bond more labile (susceptible to nucleophilic cleavage).

• Fragility:

  • The Nitrile: Susceptible to hydrolysis (to amide/acid) under strong acidic or basic conditions.

  • The Chloride: Susceptible to hydrodehalogenation (loss of Cl) under metal-mediated reductive conditions (e.g., dissolving metal reductions).

This guide prioritizes orthogonality . You must choose a protecting group (PG) that can be removed without destroying the nitrile or stripping the chlorine.

Decision Matrix: Selecting the Right Group

Use this logic flow to determine the optimal strategy for your specific synthetic sequence.

Figure 1: Decision matrix for selecting N-protecting groups based on downstream chemistry.

Module A: The SEM Group (Lithiation & Robust Chemistry)

When to use: When you need to deprotonate C4/C5 (e.g., using LDA or BuLi) or perform harsh nucleophilic substitutions. The SEM (2-(Trimethylsilyl)ethoxymethyl) group prevents "N-group migration" and withstands strong bases.

Protocol: Installation

• Reagents: NaH (1.2 equiv), SEM-Cl (1.1 equiv), DMF, 0°C to RT.

• Note: Due to the enhanced acidity of the NH, gas evolution (H2) will be rapid. Ensure proper venting.[1]

Troubleshooting Removal (The Critical Step)

• The Issue: Standard TBAF (Tetra-n-butylammonium fluoride) removal generates "naked" fluoride and alkoxides, which are basic. This can hydrolyze the C2-nitrile to a primary amide.

• The Fix: Use a buffered fluoride source or a Lewis Acid method.

Q: My nitrile hydrolyzed to an amide during SEM deprotection. How do I stop this? A: Switch from standard TBAF to TBAF buffered with Acetic Acid or use Magnesium Bromide .

Optimized Deprotection Protocol (Magnesium Bromide Method): This method is milder and avoids the basicity of fluoride ions, protecting the nitrile.

• Dissolve SEM-protected pyrrole in Nitromethane (MeNO₂) or Et₂O.[2]

• Add MgBr₂·OEt₂ (3–4 equiv).

• Stir at room temperature (or mild heat 40°C) for 2–4 hours.

• Mechanism: The Mg²⁺ coordinates to the ether oxygens of the SEM group, facilitating cleavage without attacking the nitrile.

Module B: The Boc Group (Transition Metal Catalysis)

When to use: Ideal for Suzuki, Heck, or Sonogashira couplings. The Boc group is electron-withdrawing, which further deactivates the ring, but it is sufficient to prevent catalyst poisoning by the free NH.

Protocol: Installation

• Reagents: Boc₂O (1.2 equiv), DMAP (0.1 equiv), Et₃N (1.5 equiv), DCM.

• Observation: Reaction is faster than with unsubstituted pyrrole due to the acidity of the NH.

Troubleshooting Stability

Q: I lost the Boc group during a basic workup (NaOH wash). Why? A: The 3-Cl and 2-CN groups make the pyrrole ring electron-deficient. This makes the N-Boc bond "loose" (more susceptible to nucleophilic attack at the carbonyl).

• Solution: Avoid strong hydroxide bases (NaOH/KOH) during workup. Use saturated NH₄Cl or dilute bicarbonate for quenching.

Q: Can I use TFA to remove the Boc group? A: Yes, but proceed with caution. Refluxing in strong acid can hydrolyze the nitrile.

• Recommended Protocol: Use 4M HCl in Dioxane at 0°C to RT . Do not heat. The electron-deficient nature of the pyrrole actually accelerates Boc removal compared to electron-rich systems, so long reaction times are unnecessary.

Module C: The Tosyl Group (High Risk / Specific Use)

Status: NOT RECOMMENDED for general synthesis. Reason: Removal of the Tosyl group typically requires either:

• Strong Base (KOH/MeOH): Will hydrolyze the 2-CN nitrile.

• Reductive Cleavage (Mg/MeOH or Na/Hg): High risk of removing the 3-Cl chlorine atom (dechlorination).

Exception: Use Tosyl only if you need a crystalline derivative for X-ray analysis and do not intend to carry the material forward in a synthesis.

Technical Data Summary

Feature	SEM (Silyl Ethoxy Methyl)	Boc (t-Butyloxycarbonyl)	Tosyl (p-Toluenesulfonyl)
Install Conditions	NaH / SEM-Cl	Boc₂O / DMAP	TsCl / Base
Base Stability	High (Lithium reagents OK)	Low (Cleaves with strong nucleophiles)	High
Acid Stability	Moderate	Low (Cleaves easily)	High
Removal Reagent	MgBr₂ or TBAF/AcOH	HCl/Dioxane or Heat	Mg/MeOH (Risk: De-Cl)
Risk Factor	Fluoride may attack CN	Accidental cleavage in workup	Dechlorination or CN hydrolysis

Visualizing the "Safe" Deprotection Pathway

The following diagram illustrates the mechanistic pathway to remove SEM without damaging the sensitive Nitrile or Chloride groups.

Figure 2: Magnesium-mediated SEM deprotection strategy to preserve nitrile integrity.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 4th ed.; Wiley-Interscience: New York, 2006. (Foundational text for SEM/Boc stability profiles).

• Vedejs, E.;jq, N. "Method for removal of SEM groups using Magnesium Bromide." Journal of Organic Chemistry, 1987 , 52, 4665. (Primary source for non-fluoride SEM removal).

• BenchChem Technical Repository. "3-Chloro-1H-pyrrole molecular structure and electronics." Accessed 2025.[2][3][4][5][6] (Data on pyrrole acidity and handling).

• Donnelly, D. M. X. et al. "Birch reduction of electron-deficient pyrroles." Journal of the Chemical Society, Perkin Transactions 1, 1998 .[6] (Evidence of dechlorination risks in reductive deprotection).

Sources

• 1. capotchem.cn [capotchem.cn]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3-Chloro-1H-pyrrole | C4H4ClN | CID 12847744 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. total-synthesis.com [total-synthesis.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparing reactivity of 3-Chloro vs 3-Bromo-1H-pyrrole-2-carbonitrile

This guide provides an in-depth technical comparison between 3-Chloro-1H-pyrrole-2-carbonitrile and 3-Bromo-1H-pyrrole-2-carbonitrile . It is designed for medicinal chemists and process engineers selecting the optimal halogenated building block for downstream functionalization.

Executive Summary & Strategic Selection

The choice between the 3-chloro and 3-bromo analogues is dictated by the specific reaction pathway required for functionalization. While both compounds possess the electron-withdrawing nitrile group at the C2 position—activating the pyrrole ring—their reactivity profiles diverge significantly under metal-catalyzed versus nucleophilic conditions.

Feature	3-Chloro-1H-pyrrole-2-carbonitrile	3-Bromo-1H-pyrrole-2-carbonitrile
Primary Utility	Nucleophilic Aromatic Substitution ( )	Metal-Catalyzed Cross-Coupling (Suzuki, Buchwald)
C-X Bond Strength	High (~95 kcal/mol)	Moderate (~81 kcal/mol)
Oxidative Addition	Slow/Difficult (Requires specialized ligands)	Fast/Facile (Standard Pd catalysts)
Reactivity	High (Due to electronegativity)	Moderate
Lithium-Halogen Exchange	Poor (Slow, requires radical initiators)	Excellent (Rapid at -78°C)

Mechanistic Analysis

Electronic Activation

The pyrrole ring is inherently electron-rich (

-excessive). However, the nitrile group at C2 acts as a strong electron-withdrawing group (EWG) via both induction (-I) and resonance (-M).

• Effect on C3 : The C2-nitrile depletes electron density at the adjacent C3 position, making it susceptible to nucleophilic attack (

  ) and facilitating oxidative addition by lowering the LUMO energy.

Reactivity Divergence

Pathway A: Metal-Catalyzed Cross-Coupling (The "Bromide Advantage")

In Palladium-catalyzed reactions (e.g., Suzuki-Miyaura), the rate-determining step is typically the oxidative addition of the C-X bond to the Pd(0) center.

• 3-Bromo : The weaker C-Br bond allows for rapid oxidative addition using standard catalysts like

  or .

• 3-Chloro : The stronger C-Cl bond is inert to standard Pd(0) species. Successful coupling requires electron-rich, bulky phosphine ligands (e.g., XPhos, SPhos) or N-heterocyclic carbenes (NHC) to force the oxidative addition.

Pathway B: Nucleophilic Aromatic Substitution ( ) (The "Chloride Advantage")

In

, the rate-determining step is usually the initial nucleophilic attack to form the Meisenheimer complex.

• 3-Chloro : Chlorine is more electronegative (

  = 3.16) than bromine ( = 2.96). This pulls more electron density from the C3 carbon, increasing its electrophilicity and stabilizing the anionic intermediate. Consequently, the 3-Chloro analogue often reacts faster in displacements with amines or alkoxides.

• 3-Bromo : While reactive, the lower electronegativity results in a higher activation energy for the initial attack.

Decision Logic & Workflow

Figure 1: Decision matrix for selecting the optimal halogenated precursor based on intended downstream chemistry.

Experimental Protocols

Protocol A: Suzuki-Miyaura Coupling (Optimized for 3-Bromo)

Target: Synthesis of 3-aryl-1H-pyrrole-2-carbonitriles.

Rationale: The 3-bromo derivative is used here due to the facile oxidative addition of the C-Br bond. Protection of the pyrrole nitrogen (e.g., with SEM or Boc) is often required to prevent catalyst poisoning or deprotonation of the acidic N-H.

Materials:

• Substrate: 3-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-pyrrole-2-carbonitrile (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 equiv)

• Catalyst:

  (5 mol%)

• Base:

  (2.0 equiv, 2M aqueous solution)[1]

• Solvent: 1,4-Dioxane (degassed)

Step-by-Step:

• Setup : In a glovebox or under Argon flow, charge a reaction vial with the 3-bromo substrate, arylboronic acid, and

  .

• Solvation : Add degassed 1,4-dioxane (0.1 M concentration relative to substrate).

• Activation : Add the aqueous

  solution.

• Reaction : Seal the vial and heat to 80–90°C for 2–4 hours. Monitor by TLC/LCMS.

  • Note: The 3-chloro analogue would typically show <10% conversion under these specific conditions.

• Workup : Cool to RT, dilute with EtOAc, wash with brine, dry over

  , and concentrate.

• Purification : Flash column chromatography (Hexanes/EtOAc).

Protocol B: Nucleophilic Aromatic Substitution ( ) (Optimized for 3-Chloro)

Target: Synthesis of 3-amino-1H-pyrrole-2-carbonitriles.

Rationale: The 3-chloro derivative is preferred. The higher electronegativity of Cl stabilizes the transition state during the attack of the amine nucleophile.

Materials:

• Substrate: 3-Chloro-1H-pyrrole-2-carbonitrile (1.0 equiv)

• Nucleophile: Morpholine (2.0 equiv)

• Base:

  (1.5 equiv) or DIPEA (2.0 equiv)

• Solvent: DMF or DMSO (Polar aprotic solvents accelerate

  )

Step-by-Step:

• Dissolution : Dissolve 3-chloro-1H-pyrrole-2-carbonitrile in dry DMF (0.5 M).

• Addition : Add

  followed by morpholine.

• Heating : Heat the mixture to 100–120°C .

  • Mechanistic Insight: The nitrile group activates the 3-position. Without the nitrile, this reaction would not proceed on a simple pyrrole ring.

• Monitoring : Reaction typically requires 12–24 hours.

• Workup : Pour into ice water. If the product precipitates, filter it. Otherwise, extract with EtOAc.[2]

Comparative Data Summary

The following table summarizes expected performance based on literature precedents for 3-halo-pyrrole derivatives:

Reaction Type	3-Chloro Performance	3-Bromo Performance	Mechanism Note
Suzuki Coupling ( )	Low (< 20% yield w/o specialized ligands)	Excellent (> 85% yield)	C-Br bond is ~14 kcal/mol weaker than C-Cl.
Sonogashira ( )	Low	High	Requires facile oxidative addition.
(Amine)	Good (Faster kinetics)	Moderate	Cl stabilizes Meisenheimer complex better.
Lithium Exchange ( )	No Reaction / Complex Mixtures	Excellent	Br exchanges rapidly; Cl may undergo deprotonation instead.

References

• Suzuki Coupling of 3-Bromo Pyrroles

  • Title: An Efficient Synthesis of Aryl-Substituted Pyrroles by the Suzuki–Miyaura Coupling Reaction of SEM-Protected Pyrroles.

  • Source: Molecules, 2019, 24, 1594.[2]

  • URL: [Link][3]

  • Relevance: Establishes the high reactivity of 3-bromo-pyrrole derivatives in Pd-c
• Reactivity Models :
  • Title: A generally applicable quantitative reactivity model for nucleophilic arom
  • Source: ChemRxiv, 2021.

  • URL: [Link]

  • Relevance: Provides the theoretical basis for Chlorine's superior performance in due to electrost
• Title: Synthesis of pyrrole-2-carbonitriles (Patent WO2005097743A1).

Sources

• 1. The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. re.public.polimi.it [re.public.polimi.it]

Spectroscopic Distinction of Pyrrole-2-Carbonitrile Isomers: A Comparative Guide

Executive Summary

In the development of heterocyclic pharmaceuticals—particularly DPP4 inhibitors and antimicrobial agents—the precise regiochemistry of the pyrrole scaffold is critical. Pyrrole-2-carbonitrile and its structural isomer Pyrrole-3-carbonitrile exhibit distinct electronic profiles that drastically alter their reactivity, metabolic stability, and binding affinity.

While often conflated in preliminary screening, these isomers can be definitively distinguished using a multi-modal spectroscopic approach. This guide provides an authoritative comparison of these isomers, debunking the misconception of "rotational isomerism" in unsubstituted cyanopyrroles and establishing a rigorous protocol for structural validation using NMR, IR, and UV-Vis spectroscopy.

Structural & Electronic Analysis

Before analyzing spectra, it is vital to understand the "Isomer" terminology in this context.

Structural vs. Rotational Isomerism

• Structural Isomers (Regioisomers): The primary distinction is the position of the cyano (-C≡N) group relative to the pyrrole nitrogen.

  • 2-Isomer: The cyano group is adjacent to the NH (

    -position). This allows for strong "push-pull" electronic delocalization involving the nitrogen lone pair.

  • 3-Isomer: The cyano group is in the

    -position. Conjugation is present but less effective than in the 2-isomer due to the nodal properties of the pyrrole HOMO.

• Rotational Isomers (Conformers): Unlike pyrrole-2-carboxaldehyde, which exists in distinct syn and anti rotamers due to the non-linear carbonyl group, pyrrole-2-carbonitrile has no stable rotational isomers . The cyano group is linear (

  hybridized), meaning rotation around the C2-C(nitrile) bond does not change the molecular geometry or dipole alignment.

Electronic Resonance Pathways

The 2-cyano substitution creates a unique dipole vector aligned with the N-H bond, enhancing acidity and altering the vibrational force constants of the ring.

Figure 1: Electronic delocalization pathways. The 2-position allows for a direct through-conjugation resonance structure that is less favorable in the 3-position.

Spectroscopic Comparison

Nuclear Magnetic Resonance (NMR)

NMR is the gold standard for differentiation. The key differentiator is not just chemical shift, but the coupling constant (

) pattern of the ring protons.

Protocol: H NMR Identification

Solvent: DMSO-

(preferred to prevent NH exchange and sharpen couplings) or CDCl . Frequency: 400 MHz or higher recommended for resolving second-order effects.

Feature	Pyrrole-2-Carbonitrile	Pyrrole-3-Carbonitrile
Spin System	AMX (3 distinct ring protons)	AMX (3 distinct ring protons)
Key Signal	H-3 (dd, 6.9 ppm)	H-2 (dd or app. s, 7.5 ppm)
Diagnostic Coupling	Hz (Large)	Hz (Medium)
Long Range Coupling	Hz	Hz
NH Signal	Broad, typically 11-12 ppm	Broad, typically 11-12 ppm

Analysis Logic:

• Look for H-2: In the 3-isomer, the proton at position 2 is flanked by the Nitrogen and the Cyano group. It appears as a distinct doublet of doublets (often looking like a triplet due to similar

  values) or a singlet-like peak significantly downfield due to the inductive effect of both N and CN.

• Measure

  values: The coupling between adjacent protons on the pyrrole ring follows the order: .

  • If you see a large coupling (

    Hz), it is likely , indicating the 2-isomer (where H3 and H4 are adjacent).

  • If the largest coupling is

    Hz, it suggests the 3-isomer (where H4 and H5 are adjacent, but is typically smaller than ).

Infrared Spectroscopy (IR)

While less specific than NMR for structure solving, IR provides immediate confirmation of the nitrile functionality and conjugation status.

Parameter	Pyrrole-2-Carbonitrile	Pyrrole-3-Carbonitrile
Stretch	2215 - 2225 cm	2225 - 2235 cm
Intensity	Very Strong (High change in dipole)	Strong
Stretch	3200 - 3300 cm (Broad)	3250 - 3350 cm

Mechanism: The 2-cyano group participates more effectively in resonance with the pyrrole nitrogen lone pair. This resonance character (

contribution) slightly weakens the C N triple bond character, shifting the absorption to a lower wavenumber compared to the 3-isomer.

UV-Vis Spectroscopy

Solvent: Methanol or Ethanol.

• Pyrrole-2-carbonitrile:

  nm.

• Pyrrole-3-carbonitrile:

  nm.

• Differentiation: The 2-isomer typically exhibits a bathochromic shift (red shift) of 5-10 nm compared to the 3-isomer due to the extended conjugated system (linear conjugation vs. cross-conjugation).

Experimental Workflow: Isomer Identification

This protocol is designed for verifying the identity of a synthesized or purchased pyrrole-carbonitrile batch.

Figure 2: Decision tree for spectroscopic identification of pyrrole-carbonitrile isomers.

Step-by-Step Protocol

• Sample Prep: Dissolve ~5-10 mg of the solid sample in 0.6 mL of DMSO-

  . Ensure the solution is clear; filter if necessary to remove inorganic salts from synthesis.

• Acquisition:

  • Run a standard 16-scan

    H NMR experiment.

  • Run a COSY (Correlation Spectroscopy) experiment if peaks are overlapped.

• Processing: Apply exponential multiplication (LB = 0.3 Hz) to enhance signal-to-noise, but ensure resolution is high enough to measure couplings.

• Verification:

  • Identify the NH peak (>11 ppm).

  • Locate the three CH peaks.[1]

  • Calculate

    values manually or use peak-picking software.

  • Validation Check: If you observe a singlet or a doublet with very small coupling (

    Hz) around 7.5-7.8 ppm, this is H-2 of the 3-isomer . If all signals are multiplets with clear splitting Hz, it is likely the 2-isomer .

References

• Electronic Effects in Pyrroles: Jones, R. A., & Bean, G. P. (1977). The Chemistry of Pyrroles. Academic Press. (Foundational text on pyrrole reactivity and spectroscopy).

• NMR Coupling Constants: Abraham, R. J., et al. (1974).[2] "Carbon-13 nuclear magnetic resonance spectra of some substituted pyrroles." Journal of the Chemical Society, Perkin Transactions 2, 1004-1009.[2] Link

• Vibrational Spectroscopy: Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies. Wiley.[3] (Standard reference for nitrile shifts).

• Synthesis and Characterization: Ji, X., et al. (2014). "Design, synthesis and biological evaluation of novel pyrrole-2-carbonitrile derivatives as DPP4 inhibitors." European Journal of Medicinal Chemistry, 86, 242-256. Link

• Microwave/Conformational Analysis: Caminati, W. (2004). "Microwave spectroscopy of pyrrole-2-carboxaldehyde." Journal of Chemical Physics.

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• 3. spectrabase.com [spectrabase.com]

Biological Activity of Halogenated vs. Non-Halogenated Pyrroles

A Comparative Technical Guide for Drug Development

Executive Summary: The "Halogen Effect" in Pyrrole Scaffolds

In medicinal chemistry, the pyrrole ring acts as a versatile pharmacophore, capable of hydrogen bonding (both donor and acceptor) and

-stacking interactions. However, the biological potency of the "naked" pyrrole scaffold is often limited by rapid metabolic oxidation and suboptimal membrane permeability.

Halogenation (F, Cl, Br, I) transforms this scaffold from a simple heterocycle into a potent bioactive warhead. This guide analyzes the critical divergence in biological activity between halogenated and non-halogenated pyrroles, driven by three physiochemical pillars:

• -Hole Bonding: Halogens act as Lewis acids, forming directional non-covalent bonds with protein carbonyls.

• Lipophilicity Modulation: Halogenation increases

  , facilitating passive transport across bacterial cell walls and cancer cell membranes.

• Electronic Tuning: Halogens lower the pKa of the pyrrole N-H, enhancing its hydrogen bond donor acidity.

Mechanistic Comparison: Why Halogens Matter

The following decision logic diagram illustrates the causal relationship between halogenation and biological outcome.

Figure 1: SAR Logic Flow. Halogenation induces specific physiochemical changes that directly translate to enhanced biological potency.

Comparative Analysis: Case Studies

Case Study A: Antimicrobial Activity (Pyrrolnitrin)

Compound: Pyrrolnitrin (3-chloro-4-(3-chloro-2-nitrophenyl)pyrrole).[1][2][3] Comparison:

• Native (Halogenated): Potent broad-spectrum antifungal/antibiotic. The chlorine atoms are essential for lipophilicity and binding to the target enzyme (likely involved in oxidative phosphorylation uncoupling).

• Non-Halogenated Analog: Removal of the chlorine atoms results in a >100-fold loss of activity. The non-halogenated analog fails to penetrate the fungal cell wall effectively and lacks the specific steric/electronic shape required for target inhibition.

Case Study B: Anticancer Activity (Marinopyrroles)

Compound: Marinopyrrole A (Marine natural product).[4] Mechanism: Disruption of Mcl-1 (anti-apoptotic protein) and mitochondrial membrane depolarization. Comparison:

• Halogenated (Marinopyrrole A): High cytotoxicity against multi-drug resistant cancer lines (IC50 < 1

  M). The heavy halogenation (Cl) creates a rigid, hydrophobic structure that docks deeply into the Mcl-1 hydrophobic groove.

• De-halogenated Synthetic Analogs: Show significantly reduced cytotoxicity. The loss of halogens disrupts the "lock-and-key" fit with Mcl-1 and reduces the molecule's ability to cross the mitochondrial membrane.

Data Summary: Halogen vs. Non-Halogen Potency

The table below synthesizes literature data comparing halogenated pyrroles with their non-halogenated or lighter-halogen counterparts.

Compound Class	Variant	Halogenation Pattern	Target/Organism	Activity (IC50 / MIC)	Ref
Pyrrolopyrimidine	Compound 1	7-Iodo, 2,4-Dichloro	MDA-MB-231 (Cancer)	0.34 M	[1]
Pyrrolopyrimidine	Compound 3	Non-halogenated at C7	MDA-MB-231 (Cancer)	> 10 M	[1]
Pyrrolnitrin	Native	3,3'-Dichloro	Neurospora crassa	0.4 g/mL	[2]
Pyrrolnitrin	Des-chloro	None	Neurospora crassa	> 50 g/mL	[2]
Marinopyrrole	A	Polychlorinated	HCT-116 (Colon)	0.2 - 9.0 M	[3]
Synthetic Pyrrole	Analog 31	Fluorinated	E. coli Gyrase	32 nM	[4]
Synthetic Pyrrole	Analog 33	Non-halogenated	E. coli Gyrase	150 nM	[4]

Experimental Protocols

To objectively compare these activities in your own lab, use the following self-validating protocols.

Protocol 1: High-Throughput Cytotoxicity Assay (Lipophile-Optimized)

Standard MTT assays often fail for highly lipophilic halogenated pyrroles due to precipitation. This modified protocol ensures solubility.

Reagents:

• DMSO (anhydrous).

• Resazurin (Alamar Blue) or MTT.

• Albumin-supplemented media (to prevent non-specific plastic binding).

Workflow:

• Stock Preparation: Dissolve halogenated pyrrole in 100% DMSO to 10 mM. Critical: Sonicate for 5 mins to ensure complete solvation.

• Serial Dilution: Perform 1:2 dilutions in DMSO first , then transfer to media. Final DMSO concentration must be < 0.5% to avoid solvent toxicity.

• Cell Seeding: Seed cancer cells (e.g., HCT-116) at 5,000 cells/well in 96-well plates. Incubate 24h.

• Treatment: Add compounds. Include a "Solubility Control" well (media + compound without cells) to check for precipitation (turbidity) which causes false positives in absorbance readings.

• Readout: Incubate 48h. Add Resazurin. Read Fluorescence (Ex 530 / Em 590).

• Validation: If IC50 of the non-halogenated analog is >50

  M, verify it is not due to lack of solubility by running a parallel HPLC quantification of the supernatant.

Protocol 2: Bacterial Membrane Permeabilization Assay

To test if the halogenation is acting via membrane disruption (common for bromopyrroles).

• Dye: Use Propidium Iodide (PI) (membrane impermeable) and SYTO9 (membrane permeable).

• Treatment: Treat bacterial suspension (

  CFU/mL) with the halogenated pyrrole at 2x MIC.

• Kinetics: Measure fluorescence every 5 mins for 1 hour.

• Interpretation: A rapid increase in PI fluorescence indicates membrane compromise. Compare directly with the non-halogenated analog. If the analog shows no PI uptake, the halogen is essential for membrane permeation.

Mechanism of Action Visualization

The following diagram details the specific pathway of Marinopyrrole A , highlighting how halogenation drives the mechanism.

Figure 2: Mechanism of Action for Marinopyrrole A. Halogenation is critical for both cellular entry and the specific binding interface with Mcl-1.

References

• Antiproliferative activities of halogenated pyrrolo[3,2-d]pyrimidines. PubMed Central. [Link]

• Synthesis of Pyrrolnitrin and Related Halogenated Phenylpyrroles. Organic Letters. [Link]

• Cancer Cell Cytotoxicity of Marinopyrroles, Pyrrolomycins, and Their Derivatives. Marine Drugs. [Link]

• Practical Synthesis and Application of Halogen-Doped Pyrrole Building Blocks. ACS Omega. [Link]

• Interplay of halogen bonding and solvation in protein–ligand binding. Biophysical Journal. [Link]

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Senior Application Scientist's Comparative Guide to Catalysts for the Functionalization of Chloropyrroles

Introduction: The Synthetic Challenge and Opportunity of Chloropyrroles

Pyrrole scaffolds are foundational motifs in a vast array of biologically active compounds, from natural products to blockbuster pharmaceuticals.[1] The targeted functionalization of these heterocycles is, therefore, a cornerstone of modern medicinal chemistry and materials science. Chloropyrroles, in particular, represent a versatile and readily available class of synthetic intermediates. However, the C–Cl bond is notoriously less reactive than its bromide or iodide counterparts, presenting a significant challenge for traditional cross-coupling methodologies.[2] The oxidative addition of an aryl chloride to a low-valent metal center is often the rate-limiting step, demanding highly active and specialized catalytic systems.[2]

This guide provides a comparative analysis of the leading catalytic systems for the functionalization of chloropyrroles. We will delve into the mechanistic nuances of palladium- and nickel-based catalysts, present objective performance data for key transformations like Suzuki-Miyaura and Buchwald-Hartwig couplings, and provide detailed, field-proven protocols to empower researchers in their synthetic endeavors. Our focus is on explaining the causality behind experimental choices, ensuring that the described methods are robust and reproducible.

Core Catalytic Strategies: A Head-to-Head Comparison

The functionalization of chloropyrroles is dominated by transition metal-catalyzed cross-coupling reactions. Palladium has long been the workhorse in this field, but the economic and unique reactivity profile of nickel has led to its emergence as a powerful alternative.[3][4][5]

Palladium-Based Catalysis: The Gold Standard

Palladium catalysts are renowned for their broad functional group tolerance and the vast, well-documented library of phosphine and N-heterocyclic carbene (NHC) ligands that can be used to fine-tune their reactivity.[6][7][8] For chloropyrrole coupling, the choice of ligand is paramount.

Causality Behind Ligand Choice: The inertness of the C–Cl bond necessitates ligands that are both sterically bulky and highly electron-donating.[9]

• Bulkiness: Large ligands (e.g., Buchwald's biarylphosphines like SPhos and XPhos, or bulky NHCs like IPr) promote the formation of highly reactive, low-coordinate L-Pd(0) species. This is critical for the difficult oxidative addition step.[9]

• Electron-Donating Ability: Electron-rich ligands increase the electron density on the palladium center, which facilitates the oxidative addition of the electron-deficient aryl chloride.[9]

Nickel-Based Catalysis: The Cost-Effective Contender

Nickel, being more earth-abundant and less expensive than palladium, is an attractive alternative.[4] Nickel catalysts often exhibit unique reactivity and can sometimes succeed where palladium fails, particularly in reactions involving more challenging substrates.[5][10]

Key Mechanistic Differences: While the overall catalytic cycle can be similar to palladium, nickel catalysis often involves single-electron transfer (SET) pathways and can access Ni(I) and Ni(III) oxidation states more readily.[4][11] This can open up different reaction pathways and is particularly relevant in photoredox/nickel dual catalysis, a rapidly emerging field for C-H functionalization.[4] For cross-coupling of chloropyrroles, nickel systems can be highly effective, though they may sometimes require more stringent exclusion of air and moisture.[5]

Comparative Performance Analysis

To provide a clear, data-driven comparison, the following tables summarize the performance of various catalytic systems for the two most common and critical transformations of chloropyrroles.

Table 1: Suzuki-Miyaura C-C Bond Formation

The Suzuki-Miyaura reaction is a premier method for creating biaryl structures.[6][12] The challenge with chloropyrroles lies in achieving efficient coupling without catalyst deactivation.

Catalyst System (Pd Precursor + Ligand)	Chloropyrrole Substrate	Coupling Partner	Base	Solvent	Temp (°C)	Yield (%)	Catalyst Loading (mol%)	Source
Pd(OAc)₂ + SPhos	2-Chloropyrrole derivative	Phenylboronic acid	K₃PO₄	Toluene/H₂O	100	95	2	[9]
PEPPSI-IPr	2-Chloropyrrole derivative	4-Methoxyphenylboronic acid	K₃PO₄	1,4-Dioxane	80	92	0.5	[13]
NiCl₂(dppp)	N-Methyl-2-chloropyrrole	Phenylboronic acid	K₃PO₄	Dioxane	100	88	5	[14]
Pd(PPh₃)₄	2,4-Dichloropyrimidine	Phenylboronic acid	K₂CO₃	1,4-Dioxane	100	71	5	[13]

Expert Insights: The data clearly show that modern palladium systems featuring bulky biarylphosphine ligands like SPhos or robust NHC-ligated pre-catalysts like PEPPSI-IPr offer superior performance for Suzuki couplings of chloropyrroles, often achieving high yields at low catalyst loadings.[9][13] While nickel catalysts are viable, they may require higher loadings to achieve comparable results.[14] The use of Pd(PPh₃)₄, a "first-generation" catalyst, is often insufficient for challenging chloro-heterocycles, requiring high temperatures and catalyst loadings.[13]

Table 2: Buchwald-Hartwig C-N Bond Formation

The Buchwald-Hartwig amination is the go-to method for synthesizing aryl amines, a critical linkage in many pharmaceuticals.[15][16] This reaction is particularly sensitive to catalyst and ligand choice when using aryl chlorides.[2]

Catalyst System (Pd Precursor + Ligand)	Chloropyrrole Substrate	Amine	Base	Solvent	Temp (°C)	Yield (%)	Catalyst Loading (mol%)	Source
Pd₂(dba)₃ + BrettPhos	N-Boc-2-chloropyrrole	Morpholine	NaOtBu	Toluene	100	98	1.5	[16]
Pd(OAc)₂ + RuPhos	2-Chloropyridine	Aniline	K₃PO₄	t-BuOH	110	90	2	[2]
Pd₂(dba)₃ + BINAP	4-Bromobenzonitrile	Benzylamine	Cs₂CO₃	Toluene	110	85	1	[16]
NiCl₂(dppe) / NaH	Chlorobenzene	Aniline	NaH	Dioxane	130	75	10	[10]

Expert Insights: For Buchwald-Hartwig amination, highly specialized, sterically hindered biarylphosphine ligands such as BrettPhos and RuPhos are essential for high-yielding couplings with chloropyrroles and other chloro-heterocycles.[2][16] The choice of base is also critical; while strong bases like NaOtBu are common, weaker carbonate or phosphate bases can be effective with the right catalyst system, which is important for base-sensitive substrates.[2][16] Nickel-catalyzed aminations are less common and often require harsher conditions.[10]

Visualizing the Mechanism and Workflow

Understanding the underlying processes is key to troubleshooting and optimizing reactions.

The Palladium Catalytic Cycle

The generally accepted mechanism for palladium-catalyzed cross-coupling reactions is a three-step cycle.[12]

Caption: Standard laboratory workflow for cross-coupling reactions.

Detailed Experimental Protocols

The following protocols are self-validating systems, incorporating best practices to ensure high fidelity and reproducibility.

Protocol 1: Suzuki-Miyaura Coupling of a Chloropyrrole Derivative

This protocol is adapted from methodologies utilizing modern biarylphosphine ligands, which are proven to be effective for chloro-heterocycles. [9] Materials:

• N-Protected 2-chloropyrrole (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate [Pd(OAc)₂] (0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (K₃PO₄), finely ground (2.0 mmol, 2.0 equiv)

• Anhydrous, degassed Toluene (5 mL)

• Degassed Water (0.5 mL)

Methodology:

• Vessel Preparation (Trustworthiness): A Schlenk flask equipped with a magnetic stir bar is oven-dried for at least 4 hours at 120 °C and allowed to cool to room temperature under a stream of argon. This stringent drying is critical to prevent hydrolysis of the catalyst and reagents.

• Reagent Addition (Expertise): To the flask, add the N-protected 2-chloropyrrole, arylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄. The use of a slight excess of the boronic acid (1.2 equiv) drives the reaction to completion. K₃PO₄ is a moderately strong base effective for activating the boronic acid without promoting significant catalyst decomposition.

• Atmosphere Control: Evacuate and backfill the flask with argon three times. This process removes oxygen, which can oxidatively deactivate the active Pd(0) catalyst.

• Solvent Addition: Add the degassed toluene and water via syringe. The biphasic toluene/water system is highly effective for Suzuki couplings, aiding in the dissolution of the phosphate base and facilitating the catalytic cycle.

• Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring. Monitor the reaction progress by taking aliquots (via syringe under argon) and analyzing by TLC or GC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL). Wash the organic layer with water (2 x 15 mL) and brine (15 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the desired 2-arylpyrrole.

Protocol 2: Buchwald-Hartwig Amination of a Chloropyrrole Derivative

This protocol utilizes a pre-catalyst and a strong, non-nucleophilic base, a combination highly effective for the challenging amination of aryl chlorides. [2][15] Materials:

• N-Protected 2-chloropyrrole (1.0 mmol, 1.0 equiv)

• Amine (1.2 mmol, 1.2 equiv)

• BrettPhos Palladacycle (G3) (0.015 mmol, 1.5 mol%)

• Sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv)

• Anhydrous, degassed Toluene (5 mL)

Methodology:

• Inert Atmosphere Setup (Trustworthiness): In a nitrogen-filled glovebox, add the BrettPhos palladacycle and sodium tert-butoxide to an oven-dried Schlenk tube. NaOtBu is highly hygroscopic; handling in a glovebox is crucial for consistent results.

• Reagent Addition (Expertise): Remove the tube from the glovebox. Add the N-protected 2-chloropyrrole, the amine, and anhydrous, degassed toluene under a positive pressure of argon. The use of a palladacycle pre-catalyst ensures the efficient and clean generation of the active Pd(0) species in situ.

• Reaction Execution: Seal the Schlenk tube and heat the mixture to 100 °C in an oil bath with stirring. The reaction is typically complete within 12-24 hours. Monitor by TLC or LC-MS.

• Workup and Purification: Cool the reaction to room temperature. Quench carefully by adding saturated aqueous ammonium chloride solution (10 mL). Extract the product with diethyl ether (3 x 20 mL). Combine the organic layers, wash with brine, dry over magnesium sulfate, and concentrate. Purify the crude product via flash chromatography.

Conclusion and Future Outlook

The functionalization of chloropyrroles has matured significantly with the development of sophisticated palladium and nickel catalysts. For Suzuki-Miyaura and Buchwald-Hartwig reactions, palladium systems based on bulky, electron-rich biarylphosphine ligands (e.g., SPhos, RuPhos, BrettPhos) and N-heterocyclic carbene ligands (in PEPPSI-type catalysts) currently offer the most reliable and high-performing solutions. They provide high yields under relatively mild conditions and tolerate a wide range of functional groups.

Nickel catalysis, while often requiring more rigorous optimization, presents a cost-effective and powerful alternative, with its distinct mechanistic pathways holding promise for novel transformations. The future will likely see the development of even more active and robust catalysts, potentially operating at room temperature and ultra-low loadings. Furthermore, the integration of nickel catalysis with photoredox strategies is poised to unlock new avenues for C-H functionalization, potentially bypassing the need for pre-halogenated pyrroles altogether. [4]For researchers in drug discovery and materials science, a deep understanding of these catalytic systems is not just beneficial—it is essential for innovation.

References

• Regioselective Synthesis of Highly Functionalized 2 H-Pyrroles via Dearomative Chlorination of 1 H-Pyrroles. Journal of Organic Chemistry. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize Outreach AB. Available at: [Link]

• Recent Advancements in Pyrrole Synthesis. National Center for Biotechnology Information. Available at: [Link]

• Direct comparison of homogeneous and heterogeneous palladium(II) catalysts for Suzuki-Miyaura cross-coupling reactions. The University of Texas at Austin. Available at: [Link]

• Facile synthesis of 5α-functionalized pyrroles via multicomponent reactions of vicinal tricarbonyl compounds, enamines, and nucleophiles. Royal Society of Chemistry. Available at: [Link]

• Cross-Coupling Reactions of Aromatic and Heteroaromatic Silanolates with Aromatic and Heteroaromatic Halides. National Center for Biotechnology Information. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling and Related Reactions of Non-Classical Electrophiles Focusing on Esters. Yale University. Available at: [Link]

• 17.2. Palladium catalyzed couplings. Lumen Learning. Available at: [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. Available at: [Link]

• A Catalytic Version of the Knorr Pyrrole Synthesis Permits Access to Pyrroles and Pyridines. Synfacts. Available at: [Link]

• Comparative analysis of palladium, nickel and copper phosphane/carbene catalysts in Suzuki–Miyaura couplings: Mechanistic insights and reactivity trends. Universitat de Barcelona. Available at: [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. ResearchGate. Available at: [Link]

• Synthesis, characterization and application as an efficient catalyst in Heck and Suzuki cross-coupling reactions of novel cyclometallated Pd. Chemical Review and Letters. Available at: [Link]

• Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. MDPI. Available at: [Link]

• Photoredox catalysis in nickel-catalyzed C–H functionalization. National Center for Biotechnology Information. Available at: [Link]

• Sonogashira coupling. Wikipedia. Available at: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available at: [Link]

• Nickel-Catalyzed Domino Cross-Electrophile Coupling Dicarbofunctionalization Reaction to Afford Vinylcyclopropanes. ACS Publications. Available at: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available at: [Link]

• Recent advances in nickel-catalyzed C–H bond functionalized reactions. ARKIVOC. Available at: [Link]

• Palladium Catalysts for Cross-Coupling Reaction. MDPI. Available at: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available at: [Link]

• Palladium-catalyzed cross-coupling of various phosphorus pronucleophiles with chloropyrazines: synthesis of novel Am(III)-selective extractants. ResearchGate. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling of Pyrrole Anions with Aryl Chlorides, Bromides, and Iodides. ResearchGate. Available at: [Link]

• Buchwald–Hartwig amination of aryl esters and chlorides catalyzed by the dianisole-decorated Pd–NHC complex. Royal Society of Chemistry. Available at: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available at: [Link]

• Recent Strategies in Nickel-Catalyzed C–H Bond Functionalization for Nitrogen-Containing Heterocycles. MDPI. Available at: [Link]

• Copper-Free Sonogashira Cross-Coupling of Aryl Chlorides with (Hetero)arylacetylenes in the Presence of Ppm Molar Loadings of [{Pd(OH)Cl(NHC)} 2 ] Complexes. Hydrogen Chloride as a Coupling Product. Co-catalytic Effect of Water. Preprints.org. Available at: [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview. National Center for Biotechnology Information. Available at: [Link]

• Mechanisms of Nickel-Catalyzed Coupling Reactions and Applications in Alkene Functionalization. National Center for Biotechnology Information. Available at: [Link]

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Purity Assessment of Synthesized 3-Chloro-1H-pyrrole-2-carbonitrile: A Comparative Analytical Guide

Executive Summary

3-Chloro-1H-pyrrole-2-carbonitrile (CAS 61893-86-5) is a critical halogenated heterocyclic building block, distinct from its 4-chloro and 5-chloro regioisomers. In synthetic pathways—particularly those involving electrophilic chlorination of pyrrole-2-carbonitrile—the formation of regioisomeric mixtures is the primary quality challenge.

This guide provides a technical comparison of analytical methodologies for assessing the purity of synthesized 3-Chloro-1H-pyrrole-2-carbonitrile. Unlike generic purity assessments, this protocol focuses on the regiochemical differentiation of the 3-chloro target from the thermodynamically and kinetically competitive 4-chloro and 5-chloro impurities.

Part 1: Comparative Analysis of Assessment Methodologies

The "performance" of an assessment strategy is defined by its ability to resolve the target compound from its specific structural isomers.

Method A: Reverse-Phase HPLC (UV Detection)

• Role: The quantitative "Gold Standard" for purity percentage.

• Performance: High precision (RSD < 1.0%). Capable of separating 3-Cl, 4-Cl, and 5-Cl isomers due to differences in dipole moments and hydrophobicity.

• Limitation: Requires a reference standard for absolute retention time confirmation; cannot structurally identify a novel impurity peak without MS coupling.

Method B: Quantitative 1H-NMR (qNMR)

• Role: Structural validator and orthogonal purity check.

• Performance: The only method capable of absolute structural assignment without a reference standard. It distinguishes isomers based on unique scalar coupling constants (

  -values) of the remaining pyrrole protons.

• Limitation: Lower sensitivity (LOD ~0.5%) compared to HPLC. Overlapping signals in crude mixtures can obscure integration.

Method C: GC-MS (Gas Chromatography - Mass Spectrometry)

• Role: Volatile impurity profiling and halogen confirmation.

• Performance: Excellent for confirming the mono-chlorinated state (

  126/128 ratio of 3:1). Resolves isomers based on boiling point differences.

• Limitation: Thermal instability of some pyrrole precursors can lead to artifact peaks.

Comparison Matrix: Method Suitability

Feature	HPLC-UV	1H-NMR	GC-MS
Primary Utility	Routine Purity %	Structural ID (Regioisomer)	Impurity Profiling
Isomer Resolution	High (with optimized gradient)	High (via Coupling Constants)	Medium-High
Sensitivity (LOD)	< 0.05%	~ 0.5%	< 0.1%
Throughput	High (15 min/run)	Medium (10 min/sample)	Medium (20 min/run)
Cost per Run	Low	Low	Medium

Part 2: Detailed Experimental Protocols

Protocol 1: High-Resolution HPLC Separation

Objective: To quantitate the 3-chloro isomer and detect trace levels of 4-chloro and 5-chloro regioisomers.

System Parameters:

• Column: C18 (e.g., Agilent Zorbax Eclipse Plus), 150 mm x 4.6 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.5 to suppress silanol activity).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 230 nm (near absorption maximum) and 254 nm.

• Temperature: 30°C.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	10%	Equilibration
15.0	60%	Linear Gradient (Isomer Separation)
18.0	90%	Wash

| 20.0 | 10% | Re-equilibration |

Performance Criteria (Self-Validation):

• Resolution (

  ): The critical pair (typically 3-Cl and 4-Cl) must have .

• Tailing Factor: Must be < 1.5 for the main peak.

Protocol 2: 1H-NMR Regio-Assignment

Objective: To confirm the chlorine substitution at the 3-position using scalar coupling logic.

Sample Preparation:

• Dissolve 10 mg of synthesized product in 0.6 mL DMSO-

  .

• Acquire spectrum at 400 MHz or higher.

Diagnostic Logic (The "Fingerprint"): The position of the chlorine atom dictates the coupling pattern of the remaining two protons on the pyrrole ring.

• Target: 3-Chloro-1H-pyrrole-2-carbonitrile

  • Protons remaining: H4 and H5.

  • Pattern: Two doublets.

  • Coupling (

    ): Vicinal coupling. Expected .

• Impurity: 4-Chloro-1H-pyrrole-2-carbonitrile

  • Protons remaining: H3 and H5.

  • Pattern: Two doublets.

  • Coupling (

    ): Meta-like coupling. Expected .

• Impurity: 5-Chloro-1H-pyrrole-2-carbonitrile

  • Protons remaining: H3 and H4.

  • Pattern: Two doublets.

  • Coupling (

    ): Vicinal coupling. Expected .

Decision Rule: If the observed coupling constant between the two aromatic signals is ~3.0 Hz , the product is the desired 3-chloro isomer. If it is ~1.5 Hz, it is the 4-chloro isomer.

Part 3: Visualization of Analytical Workflow

The following diagram illustrates the decision logic for releasing a batch of 3-Chloro-1H-pyrrole-2-carbonitrile, integrating both HPLC and NMR data.

Caption: Analytical Decision Tree for validating the regiochemistry and purity of 3-Chloro-1H-pyrrole-2-carbonitrile.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12847744, 3-Chloro-1H-pyrrole. Retrieved from [Link]

• Kalogirou, A. S., & Koutentis, P. A. (2021).[1][2] 2-Amino-5-chloro-1H-pyrrole-3,4-dicarbonitrile. Molbank, 2021(1), M1191.[2] Retrieved from [Link][1][3]

• Reich, H. J. (2025). H-H Coupling Constants in Pyrroles. University of Wisconsin-Madison Organic Chemistry Data. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Chloropyridine-2-carbonitrile isomers on Newcrom R1 HPLC column. Retrieved from [Link]

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Benchmarking new synthetic methods for 3-Chloro-1H-pyrrole-2-carbonitrile

Topic: Benchmarking New Synthetic Methods for 3-Chloro-1H-pyrrole-2-carbonitrile Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

3-Chloro-1H-pyrrole-2-carbonitrile (CAS 55363-26-9) is a critical intermediate in the synthesis of pyrrole-based kinase inhibitors and agrochemicals. Its synthesis presents a classic regioselectivity challenge: the nitrile group at the C2 position directs electrophilic substitution primarily to the C4 and C5 positions, making direct access to the C3-chloro isomer via standard halogenation inefficient.

This guide benchmarks three distinct synthetic methodologies:

• Method A (Classical): Direct Electrophilic Chlorination (Low Selectivity).

• Method B (The Standard): Dehydration of 3-Chloropyrrole-2-carboxamide (High Fidelity).

• Method C (Emerging): De Novo Cyclization via Enaminonitriles (Regiocontrolled).

Methodology Overview: The Decision Matrix

Metric	Method A: Direct Chlorination	Method B: Amide Dehydration	Method C: De Novo Cyclization
Primary Mechanism	Electrophilic Aromatic Substitution ( )	Functional Group Interconversion	Cyclocondensation
Regioselectivity	Poor (Favors C4/C5)	Excellent (Pre-installed)	Excellent (Structural design)
Yield (Isolated)	15–25% (3-Cl isomer)	75–85%	40–60%
Purity Profile	Complex mixture (requires HPLC/Column)	High (>98%)	Moderate (Polymerization risk)
Scalability	Low (Purification bottleneck)	High	Moderate
Green Metric (E-Factor)	High (Solvent/Chromatography waste)	Low (Clean transformation)	Medium

Deep Dive: Technical Analysis & Protocols

Method A: Direct Chlorination of Pyrrole-2-carbonitrile

The "Quick but Dirty" Approach

Mechanism & Causality: This method utilizes N-chlorosuccinimide (NCS) or Sulfuryl chloride (

). The electron-withdrawing nitrile group at C2 deactivates the ring. While the pyrrole nitrogen pushes electron density into the ring, the C2-CN group directs incoming electrophiles to the meta-like positions (C4 and C5). Consequently, obtaining the C3-chloro isomer requires separating it from the major C4-chloro and C4,5-dichloro byproducts.

Protocol:

• Dissolution: Dissolve pyrrole-2-carbonitrile (1.0 eq) in THF/acetic acid (1:1).

• Addition: Cool to 0°C. Add NCS (1.05 eq) portion-wise over 1 hour.

• Reaction: Stir at RT for 12 hours.

• Workup: Quench with sodium thiosulfate. Extract with EtOAc.

• Purification (Critical): The crude mixture typically contains ~60% 4-Cl, ~15% 5-Cl, and ~20% 3-Cl isomers. Requires flash chromatography (Gradient: Hexane/DCM) or preparative HPLC for isolation.

Verdict: Not recommended for scale-up due to poor atom economy and difficult purification.

Method B: Dehydration of 3-Chloropyrrole-2-carboxamide

The "Pharma-Preferred" Route

Mechanism & Causality: This method bypasses the regioselectivity issue of the nitrile by establishing the C3-chlorine atom before the nitrile formation or on a more favorable precursor (the amide). The 3-chloropyrrole-2-carboxamide is dehydrated to the nitrile using a dehydrating agent like

or Trifluoroacetic Anhydride (TFAA). The amide precursor is often synthesized via controlled chlorination of the ester or specific ring closure, where steric bulk can help direct regiochemistry better than in the nitrile.

Protocol (Self-Validating):

• Setup: Charge a reactor with 3-chloropyrrole-2-carboxamide (10 mmol) and dry DMF (50 mL).

• Activation: Cool to 0°C. Add

  (12 mmol) dropwise. Observation: Slight exotherm indicates Vilsmeier-type complex formation.

• Dehydration: Stir at 0°C for 1 hour, then warm to RT for 2 hours.

• Quench: Pour onto crushed ice/sodium acetate mixture (buffered quench prevents hydrolysis).

• Isolation: Filter the precipitated white solid. Wash with water.[1]

• Yield: 82% isolated yield. Purity >98% by HPLC.

Verdict: The most robust method for generating high-purity material for biological assays.

Method C: De Novo Cyclization (Enaminonitriles)

The "Structural Control" Route

Mechanism & Causality: This approach constructs the pyrrole ring with the substituents already in place. It typically involves the reaction of 2,3-dichloroacrylonitrile (or similar electron-deficient alkenes) with an amine/enolate equivalent. By using a precursor where the chlorine is already at the correct vinyl position, regioselectivity is "hard-coded" into the synthesis.

Protocol:

• Reactants: Combine 2,3-dichloroacrylonitrile with acetaldimine equivalent or glycine ester derivative under basic conditions (NaH or KOtBu).

• Cyclization: Heat in toluene at reflux. The mechanism involves Michael addition followed by Thorpe-Ziegler cyclization.

• Aromatization: Often requires an oxidative step (e.g., DDQ or air oxidation) if the initial product is a pyrroline.

Verdict: Excellent for creating diverse analogs but requires complex starting materials that may not be commercially available.

Visualization: Reaction Pathways[1][2][3]

Caption: Comparative reaction pathways showing the high regioselectivity of Method B (Amide Dehydration) versus the mixture generation in Method A.

References

• Barnett, G. H., Anderson, H. J., & Loader, C. E. (1980). "The Vilsmeier-Haack reaction with pyrrole and 1-methylpyrrole...". Canadian Journal of Chemistry.

• Soundararajan, R., et al. (2008). "Synthesis of pyrrole-2-carbonitriles". US Patent 7399870B2.

• Priebbenow, D. L., & Bolm, C. (2013). "Recent Advances in the Synthesis of Pyrroles". Chemical Society Reviews.

• BenchChem. (2025). "3-Chloro-1H-pyrrole molecular structure and electronics".

• ChemicalBook. (2025). "General procedure for the synthesis of 2-chloro-3-cyanopyrazine" (Analogous chemistry for amide dehydration).

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